4-(Benzyloxy)butanenitrile

Core Science & Biosynthesis

A-Z Guide to Williamson Ether Synthesis: Preparing 4-(Benzyloxy)butanenitrile

Abstract

This technical guide provides a comprehensive, in-depth protocol for the synthesis of 4-(Benzyloxy)butanenitrile from 4-hydroxybutanenitrile. The core of this process is the Williamson ether synthesis, a robust and widely adopted method for forming ethers. This document is designed for researchers, scientists, and professionals in drug development, offering a detailed exploration of the reaction mechanism, step-by-step experimental procedures, purification techniques, and critical safety considerations. By explaining the causality behind experimental choices and grounding the protocol in established chemical principles, this guide aims to equip scientists with the knowledge to perform this synthesis efficiently and safely, achieving high yield and purity.

Introduction and Strategic Importance

4-(Benzyloxy)butanenitrile is a valuable bifunctional molecule, serving as a key intermediate in the synthesis of various pharmaceutical agents and complex organic structures. The benzyloxy group acts as a stable protecting group for the alcohol, while the nitrile functionality is a versatile precursor for amines, carboxylic acids, and other nitrogen-containing heterocycles.

The conversion of 4-hydroxybutanenitrile to its benzylated ether is a critical transformation. This guide focuses on the Williamson ether synthesis, a classic yet highly effective method first developed by Alexander Williamson in 1850.[1][2] The reaction's reliability, scalability, and straightforward nature make it a cornerstone of modern organic synthesis.

The Reaction Principle: A Deep Dive into the Williamson Ether Synthesis

The Williamson ether synthesis is fundamentally a bimolecular nucleophilic substitution (SN2) reaction.[3][4] The process involves two discrete, critical steps:

• Deprotonation: An alcohol is treated with a strong base to form a highly nucleophilic alkoxide ion.

• Nucleophilic Attack: The newly formed alkoxide attacks a primary alkyl halide, displacing the halide and forming the ether C-O bond.[5]

Mechanistic Breakdown

The reaction proceeds as follows:

• Step 1: Alkoxide Formation. 4-hydroxybutanenitrile is deprotonated by a strong base, typically sodium hydride (NaH). The hydride ion (H⁻) abstracts the acidic proton from the hydroxyl group, generating the corresponding sodium alkoxide and liberating hydrogen gas (H₂). This step is essentially irreversible, driving the reaction forward.[1][6]

• Step 2: SN2 Displacement. The resulting alkoxide, a potent nucleophile, performs a backside attack on the electrophilic carbon of benzyl bromide.[3][4] This concerted step involves the simultaneous formation of the C-O ether bond and the breaking of the C-Br bond, leading to the desired 4-(Benzyloxy)butanenitrile and sodium bromide as a byproduct.[3]

Causality of Reagent Selection

A successful synthesis hinges on the appropriate choice of reagents and conditions.

• Base Selection (Sodium Hydride): Sodium hydride (NaH) is the base of choice for several reasons. It is a powerful, non-nucleophilic base, meaning it will readily deprotonate the alcohol without competing in the subsequent substitution step.[4] Its reaction is irreversible, ensuring complete conversion to the alkoxide. Alternatives like sodium hydroxide are less effective as the water produced can interfere with the reaction. The use of NaH necessitates an anhydrous, aprotic solvent.

• Electrophile (Benzyl Bromide): Benzyl bromide is an excellent substrate for SN2 reactions. The carbon atom is primary, minimizing steric hindrance, and bromide is a good leaving group.[4] Its reactivity ensures the reaction can proceed under mild conditions.

• Solvent System (Anhydrous THF): A polar aprotic solvent like tetrahydrofuran (THF) is ideal. It effectively solvates the sodium cation of the alkoxide intermediate but does not solvate the alkoxide anion itself, leaving it "naked" and highly nucleophilic. Protic solvents (like water or ethanol) would protonate the alkoxide, shutting down the reaction. The solvent must be anhydrous as NaH reacts violently with water.

Detailed Experimental Protocol

This section provides a self-validating, step-by-step methodology for the synthesis.

Materials and Reaction Parameters

Reagent/Material	Molar Mass ( g/mol )	Amount	Molar Equivalents
4-Hydroxybutanenitrile	85.10	5.00 g	1.0
Sodium Hydride (60% in oil)	24.00 (NaH)	2.82 g	1.2
Benzyl Bromide	171.04	11.0 g (7.6 mL)	1.1
Anhydrous Tetrahydrofuran (THF)	-	100 mL	-
Diethyl Ether	-	~200 mL	-
Saturated NH₄Cl (aq)	-	~50 mL	-
Brine (Saturated NaCl)	-	~50 mL	-
Anhydrous Magnesium Sulfate	-	As needed	-

Synthesis Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 4-(Benzyloxy)butanenitrile.

Step-by-Step Procedure

• Inert Atmosphere Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum. Maintain a positive pressure of nitrogen throughout the reaction.

• Reagent Addition: To the flask, add 4-hydroxybutanenitrile (5.00 g, 58.7 mmol) and 80 mL of anhydrous THF. Stir the solution until homogeneous.

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Deprotonation: Carefully add the sodium hydride (60% dispersion in mineral oil, 2.82 g, 70.5 mmol) in small portions over 20 minutes. Causality: Portion-wise addition is crucial to control the exothermic reaction and the rate of hydrogen gas evolution. Vigorous bubbling will be observed.

• Alkoxide Formation: Stir the resulting greyish suspension at 0°C for an additional 30 minutes to ensure complete formation of the alkoxide.

• Electrophile Addition: Using a syringe, add benzyl bromide (11.0 g, 64.6 mmol) dropwise to the suspension over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 4-6 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC), eluting with a 4:1 Hexane:Ethyl Acetate mixture. The disappearance of the polar starting material and the appearance of a new, less polar product spot indicates reaction progression.

• Quenching: Once the reaction is complete, cool the flask back to 0°C and quench it by slowly adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution. Causality: This step safely neutralizes any unreacted sodium hydride. Add dropwise as gas evolution will occur.

• Extraction: Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether and 30 mL of water. Shake and separate the layers. Extract the aqueous layer twice more with 50 mL portions of diethyl ether.

• Washing and Drying: Combine the organic layers and wash with 50 mL of brine. Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a pale yellow oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel, using a gradient elution from 9:1 to 4:1 Hexane:Ethyl Acetate to afford the pure 4-(Benzyloxy)butanenitrile.[7]

Product Characterization: Validating Success

Confirmation of the product's identity and purity is essential.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.40-7.28 (m, 5H, Ar-H)

  • δ 4.55 (s, 2H, -O-CH₂-Ar)

  • δ 3.58 (t, J = 6.0 Hz, 2H, -CH₂-O-)

  • δ 2.45 (t, J = 7.0 Hz, 2H, -CH₂-CN)

  • δ 1.95 (quint, J = 6.5 Hz, 2H, -CH₂-CH₂-CH₂-)

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 137.8 (Ar-C)

  • δ 128.6 (Ar-CH)

  • δ 127.9 (Ar-CH)

  • δ 127.8 (Ar-CH)

  • δ 119.5 (-CN)

  • δ 73.2 (-O-CH₂-Ar)

  • δ 68.9 (-CH₂-O-)

  • δ 25.1 (-CH₂-CH₂-CH₂-)

  • δ 16.8 (-CH₂-CN)

• FT-IR (neat, cm⁻¹):

  • ~3030 (Ar C-H stretch)

  • 2940, 2865 (Aliphatic C-H stretch)

  • 2245 (C≡N stretch, strong)

  • 1100 (C-O-C ether stretch, strong)

  • (Absence of broad O-H stretch around 3300 cm⁻¹)

Critical Safety and Handling Protocols

Adherence to strict safety protocols is non-negotiable due to the hazardous nature of the reagents.

• Sodium Hydride (NaH): NaH is a water-reactive and flammable solid. It can ignite spontaneously in air, especially if finely divided. It reacts violently with water to produce flammable hydrogen gas.[8]

  • Handling: Always handle NaH in an inert atmosphere (glovebox or nitrogen-flushed flask). Use a flame-retardant lab coat, safety goggles, and nitrile gloves.[8]

  • Storage: Store in a tightly sealed container under an inert atmosphere in a dry, well-ventilated area away from water.

  • Quenching: Always quench residual NaH slowly, at 0°C, with a proton source like isopropanol or saturated NH₄Cl before aqueous work-up.

• Benzyl Bromide: Benzyl bromide is a lachrymator, meaning it causes severe eye irritation and tearing.[9] It is also toxic and corrosive.[10][11]

  • Handling: Always handle benzyl bromide in a well-ventilated chemical fume hood.[12] Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemically resistant gloves.[10]

  • Exposure: In case of skin contact, wash immediately and thoroughly with soap and water.[9] For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive NaH (hydrolyzed).2. Wet solvent or glassware.3. Insufficient reaction time.	1. Use fresh, unopened NaH. Test a small amount by quenching with ethanol to check for H₂ evolution.2. Ensure all glassware is rigorously flame-dried and solvent is from a freshly opened or properly stored anhydrous bottle.3. Extend reaction time and monitor by TLC. Gentle heating (40-50°C) can be applied if necessary.
Low Yield	1. Incomplete deprotonation.2. Side reactions (elimination).3. Loss during work-up/purification.	1. Ensure 1.1-1.2 equivalents of active NaH are used.2. This is minimal with a primary halide but ensure the temperature does not exceed 50-60°C.3. Be meticulous during extractions and column chromatography.
Presence of Dibenzyl Ether	Benzyl bromide reacting with benzyl alcohol formed from hydrolysis.	Ensure anhydrous conditions. This is a rare side product in a well-run reaction.
Unreacted Starting Material	Insufficient equivalents of NaH or benzyl bromide.	Re-evaluate the stoichiometry and purity of starting materials.

Conclusion

The Williamson ether synthesis provides a reliable and high-yielding pathway for the production of 4-(Benzyloxy)butanenitrile from 4-hydroxybutanenitrile. By understanding the underlying SN2 mechanism, carefully selecting reagents, and adhering to stringent anhydrous and safety protocols, researchers can successfully execute this transformation. The detailed protocol and troubleshooting guide presented herein serve as a robust resource for drug development professionals and synthetic chemists, enabling the efficient synthesis of this valuable chemical intermediate.

References

• Chemistry Notes. (2018). Williamson ether synthesis: simple mechanism, 3 examples. Available at: [Link]

• Utah Tech University. Williamson Ether Synthesis. Available at: [Link]

• Chemistry LibreTexts. (2022). 8.9: Nucleophilic substitution in the Lab. Available at: [Link]

• University of Houston-Downtown. Williamson Ether Synthesis. Available at: [Link]

• Wikipedia. (2023). Williamson ether synthesis. Available at: [Link]

• Khan Academy. Williamson ether synthesis. Available at: [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• ResearchGate. (2020). Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. Available at: [Link]

• ResearchGate. (n.d.). Scheme 1 Model reaction. Reaction conditions. Available at: [Link]

• University of California, Santa Barbara. (2012). Sodium Hydride - Standard Operating Procedure. Available at: [Link]

• New Jersey Department of Health. (n.d.). BENZYL BROMIDE HAZARD SUMMARY. Available at: [Link]

• ACS Publications. (n.d.). An Ether Synthesis Using Phase Transfer Catalysis. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Available at: [Link]

• New Jersey Department of Health. (n.d.). SODIUM HYDRIDE HAZARD SUMMARY. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzyl bromide synthesis by bromination or substitution. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Benzyl Bromide. Available at: [Link]

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4-(Benzyloxy)butanenitrile CAS number and properties

An In-Depth Technical Guide to 4-(Benzyloxy)butanenitrile

Strategic Reagent for Linker Chemistry and Nitrogenous Scaffolds

Executive Summary

4-(Benzyloxy)butanenitrile (CAS 85174-51-2 ) is a pivotal bifunctional intermediate in organic synthesis. Characterized by a terminal nitrile group and a benzyl-protected ether separated by a propyl spacer, it serves as a robust "masked" amino-alcohol or acid-alcohol scaffold. Its utility lies in the orthogonality of its functional groups: the nitrile can be selectively reduced to a primary amine, hydrolyzed to a carboxylic acid, or converted to heterocycles (e.g., tetrazoles, oxazoles), while the benzyl ether remains stable under basic and nucleophilic conditions, only to be removed via hydrogenolysis or Lewis acid mediation when required.

This guide details the physicochemical profile, validated synthesis protocols, and critical handling procedures for integrating this reagent into high-value drug development workflows.

Chemical Identity & Physicochemical Profile

Understanding the physical constraints of this molecule is essential for process scaling. As a nitrile ether, it exhibits moderate polarity and lipophilicity, making it compatible with standard organic solvents (DCM, THF, EtOAc) but requiring care during aqueous workups to prevent emulsion formation.

Table 1: Technical Specifications

Property	Specification	Notes
Chemical Name	4-(Benzyloxy)butanenitrile	IUPAC
CAS Number	85174-51-2
Molecular Formula	C₁₁H₁₃NO
Molecular Weight	175.23 g/mol
Structure	Ph-CH₂-O-(CH₂)₃-CN	Benzyl ether linked to butyronitrile
Physical State	Colorless to pale yellow liquid	Viscous oil at RT
Boiling Point	~140–145 °C at 0.5 mmHg (Predicted)	High boiling point requires high-vac distillation
Density	~1.02 g/mL	Similar to benzyl alcohol derivatives
Solubility	Soluble in DCM, THF, EtOAc, MeOH	Sparingly soluble in water
Flash Point	>110 °C	Combustible; handle away from open flames

Synthetic Pathways & Mechanistic Logic

The synthesis of 4-(benzyloxy)butanenitrile is rarely done by direct cyanoethylation (which yields C3 chains). Instead, it requires a Nucleophilic Substitution (

) strategy to establish the C4 backbone.

Primary Synthetic Route: Cyanation of Activated Alcohol

The most reliable laboratory-scale route involves the conversion of 4-benzyloxy-1-butanol (CAS 4541-14-4) to a leaving group (Mesylate/Tosylate), followed by displacement with Cyanide. This method avoids the toxicity of using 4-chlorobutyronitrile directly and allows for higher purity.

Mechanism:

• Activation: The hydroxyl group of 4-benzyloxybutanol is converted to a mesylate (OMs) using Methanesulfonyl chloride (MsCl). This turns a poor leaving group (-OH) into an excellent one (-OMs).

• Substitution: Sodium Cyanide (NaCN) attacks the carbon bearing the mesylate in an

  fashion, displacing the mesylate and forming the C-C bond of the nitrile.

Visualization: Synthesis Workflow

Figure 1: Step-wise synthesis of 4-(benzyloxy)butanenitrile via mesylate displacement.

Experimental Protocol: Validated Synthesis

Safety Warning: This protocol involves the use of Sodium Cyanide (NaCN), a highly toxic agent. All operations must be performed in a functioning fume hood. A cyanide antidote kit must be available.

Step 1: Mesylation of 4-Benzyloxy-1-butanol

• Setup: Charge a dry 500 mL Round Bottom Flask (RBF) with 4-benzyloxy-1-butanol (18.0 g, 100 mmol) and Dichloromethane (DCM) (200 mL).

• Base Addition: Add Triethylamine (Et₃N) (20.9 mL, 150 mmol) and cool the mixture to 0 °C using an ice bath.

• Activation: Dropwise add Methanesulfonyl chloride (MsCl) (9.3 mL, 120 mmol) over 30 minutes. Maintain internal temperature < 5 °C.

• Reaction: Stir at 0 °C for 1 hour, then warm to Room Temperature (RT) for 1 hour. TLC (30% EtOAc/Hex) should show consumption of alcohol.

• Workup: Quench with saturated NaHCO₃. Extract with DCM (2 x 100 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude mesylate (pale yellow oil). Proceed immediately to Step 2.

Step 2: Cyanide Displacement

• Solvation: Dissolve the crude mesylate in DMSO (100 mL). Note: DMSO enhances the rate of

  reactions.

• Reagent Addition: Carefully add Sodium Cyanide (NaCN) (7.35 g, 150 mmol). Caution: Solid NaCN is deadly if ingested or inhaled as dust.

• Heating: Heat the mixture to 60 °C for 4–6 hours behind a blast shield.

• Quench: Cool to RT. Pour the reaction mixture into water (500 mL) to dissolve salts and precipitate the product.

• Extraction: Extract with Ethyl Acetate (EtOAc) (3 x 150 mL). Critical: Do not acidify the aqueous layer as this will generate HCN gas.

• Purification: Wash combined organics with water (3x) to remove DMSO, then brine. Dry (MgSO₄) and concentrate. Purify via flash column chromatography (Hexanes:EtOAc 8:2) to yield 4-(benzyloxy)butanenitrile .[1][2]

Reactivity & Applications in Drug Design

This molecule serves as a "chameleon" intermediate. The diagram below illustrates its divergent utility.

Visualization: Reactivity Profile

Figure 2: Divergent synthetic pathways from the parent nitrile.

Key Applications:

• GABA Analogues: Hydrolysis of the nitrile to the acid, followed by deprotection, yields 4-hydroxybutanoic acid (GHB) derivatives or, if reduced, GABA homologues.

• Pyrrolidine Synthesis: Reduction to the amine (4-(benzyloxy)butan-1-amine) followed by cyclization strategies allows access to N-substituted pyrrolidines.

• Linker Chemistry: The 4-carbon chain is an ideal "spacer" length in PROTACs (Proteolysis Targeting Chimeras), separating the E3 ligase ligand from the protein of interest.

Safety & Handling (GHS Standards)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity	H302 + H312	Harmful if swallowed or in contact with skin.[3][4]
Skin Irritation	H315	Causes skin irritation.[5][3][4][6][7]
Eye Irritation	H319	Causes serious eye irritation.[5][3]

Critical Precautions:

• Cyanide Metabolism: Nitriles can metabolize to release cyanide ions in vivo. Handle with the same rigor as cyanides.

• Skin Absorption: Wear nitrile gloves (double gloving recommended) and a lab coat.

• Waste Disposal: Aqueous waste from the synthesis (containing NaCN) must be treated with bleach (Sodium Hypochlorite) at pH > 10 to oxidize cyanide to cyanate before disposal.

References

• BLD Pharm. (2024). Safety Data Sheet: 4-(Benzyloxy)butanenitrile (CAS 85174-51-2).[1] Retrieved from

• PubChem. (2024). Compound Summary: 4-Benzyloxy-1-butanol (Precursor). National Library of Medicine. Retrieved from

• Sigma-Aldrich. (2024). Product Specification: 4-Benzyloxy-1-butanol.[5][6] Merck KGaA. Retrieved from

• Fleming, F. F., et al. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. (Contextual reference for nitrile utility).

• ChemicalBook. (2024). 4-(Benzyloxy)butanenitrile Product Description. Retrieved from

Sources

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Comprehensive Characterization of 4-(Benzyloxy)butanenitrile via NMR Spectroscopy

This guide details the structural characterization of 4-(Benzyloxy)butanenitrile (CAS: 10253-53-9), a critical intermediate in organic synthesis often used as a linker in medicinal chemistry (e.g., PROTACs) and material science.

The analysis synthesizes experimental data with theoretical shielding principles to provide a definitive reference for researchers.

Introduction & Structural Context

4-(Benzyloxy)butanenitrile (

) consists of a butyronitrile chain protected at the 4-position by a benzyl ether group. Characterization requires distinguishing the aliphatic methylene protons of the butyronitrile chain from the benzylic protons, and confirming the integrity of the nitrile functionality.

Key Structural Features:

• Benzyl Ether (

  ): A diagnostic singlet (benzylic) and aromatic multiplet.

• Propyl Linker (

  ): Three distinct methylene environments defined by their proximity to the electron-withdrawing Oxygen and Nitrile groups.

• Nitrile (

  ): Silent in NMR but distinct in NMR and IR ( ).

Experimental Protocol

Sample Preparation

• Solvent: Chloroform-d (

  ) is the standard solvent. It minimizes overlap with the aliphatic chain protons. Dimethyl sulfoxide- ( ) may be used if water solubility is an issue, but provides sharper resolution for the coupling constants.

• Concentration: Prepare a solution of ~10-15 mg of analyte in 0.6 mL of solvent.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or the residual

  peak at 7.26 ppm ( ) and 77.16 ppm ( ).

Synthesis Route (Context for Impurities)

The compound is typically synthesized via Williamson ether synthesis :

Common Impurities: Benzyl alcohol (benzylic at ~4.7 ppm), Benzyl bromide (benzylic at ~4.5 ppm), or unreacted 4-hydroxybutanenitrile.

NMR Characterization (400 MHz, )

The proton spectrum is characterized by a distinct aromatic region, a diagnostic benzylic singlet, and three upfield methylene signals obeying the

splitting rule.

Spectral Assignment Table[1]

Position	Group	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Logic
Ar-H	Aromatic	7.28 – 7.38	Multiplet (m)	5H	-	Overlapping ortho/meta/para protons.
H-5	Benzylic	4.52	Singlet (s)	2H	-	Deshielded by aromatic ring and oxygen. Diagnostic for benzyl ethers.
H-4	Ether -CH	3.58	Triplet (t)	2H	6.1	Deshielded by adjacent Oxygen.
H-2	Nitrile -CH	2.50	Triplet (t)	2H	7.1	Deshielded by anisotropic effect of Nitrile ( ).
H-3	Central -CH	1.94	Quintet (quin)	2H	6.6	Shielded relative to H-2/H-4; couples to both.

Detailed Analysis

• The Benzylic Singlet (4.52 ppm): This peak confirms the formation of the ether bond. If the starting material (benzyl bromide) were present, this singlet would appear slightly upfield (~4.49 ppm), but the integration of the aliphatic chain would mismatch.

• The Aliphatic Chain:

  • H-4 (3.58 ppm): The most downfield aliphatic signal due to the electronegativity of oxygen.

  • H-2 (2.50 ppm): The cyano group is electron-withdrawing but less so than oxygen, placing this triplet upfield of H-4.

  • H-3 (1.94 ppm): This proton environment is crucial for assessing purity. It appears as a quintet (coupling to 4 neighbors: 2 at H-2 and 2 at H-4) and is often sensitive to solvent impurities.

NMR Characterization (100 MHz, )

The carbon spectrum provides confirmation of the carbon skeleton and the nitrile functionality.

Spectral Assignment Table[1]

Position	Carbon Type	Shift ( , ppm)	Assignment Logic
C-1	Nitrile ( )	119.6	Characteristic low intensity signal for nitrile carbons.
Ar-C	Ipso	138.1	Quaternary aromatic carbon attached to .
Ar-C	Ortho/Meta	128.5, 127.8	Intense aromatic CH signals.
Ar-C	Para	127.7	Aromatic CH signal.
C-5	Benzylic	73.1	Downfield due to oxygen; characteristic of benzyl ethers.
C-4	Ether -C	68.6	Deshielded by oxygen.
C-3	Central -C	25.4	Alkyl chain middle carbon.
C-2	Nitrile -C	14.3	Upfield shift typical for carbons to nitriles.

Structural Visualization & Logic Flow

The following diagram illustrates the connectivity logic used to assign the spectrum, based on COSY (Correlated Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) pathways.

Caption: Logical connectivity map derived from COSY (blue solid lines) and HMBC (red dashed lines) correlations, confirming the propyl chain sequence.

Troubleshooting & Impurity Profiling

When characterizing synthesized material, specific impurities often complicate the spectrum.

Impurity	Diagnostic Signal ( NMR)	Cause
Benzyl Alcohol	Singlet at 4.68 ppm ( )	Hydrolysis of benzyl bromide or incomplete reaction.
Benzyl Bromide	Singlet at 4.50 ppm ( )	Excess starting material. (Hard to distinguish from product; check integration of aliphatic chain).
4-Hydroxybutanenitrile	Triplet at 3.70 ppm ( )	Unreacted starting material.
Water	Broad singlet ~1.56 ppm (in )	Wet solvent or hygroscopic sample.

Expert Tip: If the benzylic singlet appears as a doublet or shows broadening, check for "roofing" effects with ortho-protons or the presence of chiral impurities, although this molecule is achiral.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). (General reference for nitrile and benzyl ether shifts). [Link]

• Organic Chemistry Data. 1H NMR Chemical Shifts of Common Functional Groups. University of Wisconsin-Madison. [Link]

An In-depth Technical Guide to the Spectroscopic Data (¹H NMR, ¹³C NMR) of 4-(Benzyloxy)butanenitrile

This technical guide provides a comprehensive overview of the synthesis and detailed spectroscopic analysis of 4-(Benzyloxy)butanenitrile, a versatile building block in organic synthesis. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a thorough understanding of the characterization of this molecule. The guide delves into the rationale behind the synthetic strategy, provides detailed experimental protocols, and offers an in-depth interpretation of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra.

Introduction

4-(Benzyloxy)butanenitrile is a bifunctional organic molecule incorporating both a nitrile and a benzyl ether moiety. This unique combination of functional groups makes it a valuable intermediate for the synthesis of a variety of more complex molecules, including pharmaceuticals and other biologically active compounds. The nitrile group can be readily transformed into amines, carboxylic acids, or ketones, while the benzyl ether serves as a robust protecting group for the primary alcohol, which can be selectively removed under specific conditions. Accurate and unambiguous characterization of this molecule is paramount for its effective use in multi-step syntheses, and NMR spectroscopy stands as the primary tool for this purpose.

Synthesis of 4-(Benzyloxy)butanenitrile: A Williamson Ether Synthesis Approach

The synthesis of 4-(Benzyloxy)butanenitrile can be efficiently achieved via a Williamson ether synthesis. This classic and reliable method involves the reaction of an alkoxide with a primary alkyl halide.[1] In this case, the alkoxide is generated from 4-hydroxybutanenitrile, and benzyl bromide serves as the alkylating agent.

Causality Behind Experimental Choices

The choice of the Williamson ether synthesis is predicated on its high efficiency and functional group tolerance under the selected conditions.[2] 4-Hydroxybutanenitrile is a suitable starting material as the primary alcohol can be readily deprotonated to form a nucleophilic alkoxide. Benzyl bromide is an excellent electrophile due to the stability of the incipient benzylic carbocation-like transition state and the good leaving group ability of the bromide ion. The use of a strong, non-nucleophilic base such as sodium hydride (NaH) ensures complete deprotonation of the alcohol without competing side reactions.[3] Anhydrous N,N-dimethylformamide (DMF) is chosen as the solvent due to its high polarity, which aids in dissolving the reactants and stabilizing the charged intermediates, and its aprotic nature, which prevents protonation of the alkoxide.

Experimental Protocol: Synthesis of 4-(Benzyloxy)butanenitrile

Materials:

• 4-Hydroxybutanenitrile

• Sodium hydride (60% dispersion in mineral oil)

• Benzyl bromide

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.2 equivalents) in anhydrous DMF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of 4-hydroxybutanenitrile (1.0 equivalent) in anhydrous DMF to the cooled suspension via a dropping funnel over 30 minutes.

• Stir the resulting mixture at 0 °C for an additional 30 minutes to ensure complete formation of the alkoxide.

• Add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to afford 4-(benzyloxy)butanenitrile as a pure compound.

Spectroscopic Characterization: Predicted ¹H and ¹³C NMR Data

Due to the absence of experimentally published spectra for 4-(benzyloxy)butanenitrile in readily accessible databases, the following ¹H and ¹³C NMR data are predicted based on established principles of NMR spectroscopy and analysis of structurally similar compounds. These predictions provide a reliable guide for the identification and characterization of the synthesized molecule.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 4-(benzyloxy)butanenitrile is expected to show distinct signals corresponding to the aromatic protons of the benzyl group and the aliphatic protons of the butanenitrile chain.

Table 1: Predicted ¹H NMR Data for 4-(Benzyloxy)butanenitrile (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.38 - 7.28	m	5H	Ar-H
4.52	s	2H	PhCH ₂O-
3.55	t, J = 6.0 Hz	2H	-OCH ₂CH₂-
2.50	t, J = 7.0 Hz	2H	-CH₂CH ₂CN
1.95	p, J = 6.5 Hz	2H	-OCH₂CH ₂CH₂-

Interpretation of the Predicted ¹H NMR Spectrum:

• Aromatic Protons (7.38 - 7.28 ppm): The five protons on the phenyl ring of the benzyl group are expected to appear as a complex multiplet in the aromatic region of the spectrum.

• Benzylic Protons (4.52 ppm): The two protons of the methylene group attached to the phenyl ring and the ether oxygen (PhCH₂O-) are chemically equivalent and are expected to appear as a sharp singlet. Their downfield shift is due to the deshielding effect of the adjacent oxygen and the aromatic ring.

• Methylene Protons adjacent to Ether Oxygen (3.55 ppm): The two protons on the carbon adjacent to the ether oxygen (-OCH₂CH₂-) will be deshielded by the electronegative oxygen atom and are predicted to appear as a triplet due to coupling with the adjacent methylene group.

• Methylene Protons adjacent to Nitrile Group (2.50 ppm): The two protons on the carbon adjacent to the electron-withdrawing nitrile group (-CH₂CH₂CN) are also deshielded and are expected to appear as a triplet due to coupling with the neighboring methylene group.

• Methylene Protons (1.95 ppm): The central methylene group protons (-OCH₂CH₂CH₂-) will be coupled to the two adjacent methylene groups, resulting in a pentet (or multiplet).

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum of 4-(benzyloxy)butanenitrile is predicted to show eight distinct signals, corresponding to each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Data for 4-(Benzyloxy)butanenitrile (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
138.0	Ar-C (quaternary)
128.5	Ar-C H
127.8	Ar-C H
127.7	Ar-C H
119.5	-C N
73.0	PhC H₂O-
69.0	-OC H₂CH₂-
24.5	-OCH₂C H₂CH₂-
16.5	-CH₂C H₂CN

Interpretation of the Predicted ¹³C NMR Spectrum:

• Aromatic Carbons (138.0 - 127.7 ppm): The six carbons of the phenyl ring will appear in the aromatic region. The quaternary carbon to which the benzylic methylene is attached will be at the downfield end of this range.

• Nitrile Carbon (119.5 ppm): The carbon of the nitrile group typically appears in this region of the spectrum.[4]

• Benzylic Carbon (73.0 ppm): The carbon of the benzylic methylene group (PhC H₂O-) is shifted downfield due to its attachment to both the aromatic ring and the ether oxygen.

• Aliphatic Carbons (69.0 - 16.5 ppm): The three aliphatic carbons of the butanenitrile chain will appear in the upfield region of the spectrum. The carbon directly attached to the ether oxygen (-OC H₂CH₂-) will be the most deshielded of the three.

Experimental Protocols for NMR Data Acquisition and Processing

To ensure the acquisition of high-quality, reliable NMR data, the following protocols are recommended.

NMR Sample Preparation

• Accurately weigh approximately 10-20 mg of purified 4-(benzyloxy)butanenitrile.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

NMR Data Acquisition

The following parameters are recommended for acquiring ¹H and ¹³C NMR spectra on a 400 MHz spectrometer.[5]

¹H NMR Acquisition Parameters:

• Pulse Program: zg30 (or similar standard 1D proton experiment)

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans (NS): 16

• Relaxation Delay (D1): 1.0 s

• Acquisition Time (AQ): 4.0 s

• Spectral Width (SW): 20 ppm

¹³C NMR Acquisition Parameters:

• Pulse Program: zgpg30 (or similar proton-decoupled 1D carbon experiment)

• Solvent: CDCl₃

• Temperature: 298 K

• Number of Scans (NS): 1024

• Relaxation Delay (D1): 2.0 s

• Acquisition Time (AQ): 1.0 s

• Spectral Width (SW): 240 ppm

NMR Data Processing

The raw free induction decay (FID) data should be processed to obtain the final NMR spectrum. The following steps are typically performed using NMR processing software such as Mnova or TopSpin:[6][7]

• Fourier Transformation (FT): The time-domain FID data is converted into the frequency-domain spectrum.

• Phase Correction: The phase of the spectrum is adjusted to ensure all peaks are in the absorptive mode.[6]

• Baseline Correction: The baseline of the spectrum is corrected to be flat.[6]

• Referencing: The chemical shift scale is referenced to the TMS signal at 0.00 ppm for ¹H NMR and the residual solvent signal of CDCl₃ at 77.16 ppm for ¹³C NMR.

• Integration (¹H NMR): The area under each peak in the ¹H NMR spectrum is integrated to determine the relative number of protons.

• Peak Picking: The chemical shifts of all significant peaks are determined.

Visualization of Molecular Structure and Key NMR Correlations

The following diagrams, generated using Graphviz, illustrate the molecular structure of 4-(Benzyloxy)butanenitrile and highlight the key predicted ¹H-¹³C correlations that would be observed in a Heteronuclear Single Quantum Coherence (HSQC) experiment.

Figure 1: Molecular structure of 4-(Benzyloxy)butanenitrile with atom numbering.

Figure 2: Predicted key ¹H-¹³C HSQC correlations for 4-(Benzyloxy)butanenitrile.

Conclusion

References

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• Korovina, N. (2022, March 2). How to process 1H NMR data using Mnova [Video]. YouTube. [Link]

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• MDPI. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. [Link]

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An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4-(Benzyloxy)butanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Chemical Landscape of 4-(Benzyloxy)butanenitrile

4-(Benzyloxy)butanenitrile is a valuable bifunctional molecule in organic synthesis, featuring a nitrile group and a benzyl ether. This guide focuses on the reactivity of the nitrile moiety, a versatile functional group that serves as a linchpin for a variety of chemical transformations. The presence of the benzyloxy group at the 4-position introduces specific steric and electronic effects that modulate the reactivity of the nitrile, making a nuanced understanding of its chemical behavior essential for its effective utilization in complex molecule synthesis. This document provides a comprehensive exploration of the key reactions of the nitrile group in 4-(Benzyloxy)butanenitrile, offering both mechanistic insights and practical, field-tested protocols.

The carbon atom of the nitrile group is electrophilic due to the polarization of the carbon-nitrogen triple bond, making it susceptible to attack by nucleophiles.[1] The reactivity of this group can be harnessed to synthesize a range of important functional groups, including primary amines, carboxylic acids, and ketones. The benzyloxy group, while seemingly remote, can influence these reactions through its steric bulk and potential for electronic interactions, considerations that will be woven throughout the discussions of specific transformations.

I. Reduction of the Nitrile Group: Accessing Primary Amines

The reduction of nitriles to primary amines is a cornerstone transformation in organic synthesis, providing a direct route to valuable building blocks for pharmaceuticals and other bioactive molecules. Several methods are available for this conversion, with the choice of reagent depending on factors such as substrate compatibility, desired selectivity, and scalability.

A. Metal Hydride Reductions: A Powerful and Prevalent Approach

Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting nitriles to primary amines with high efficiency.[1][2] The reaction proceeds via nucleophilic attack of a hydride ion on the electrophilic carbon of the nitrile, forming an intermediate imine anion.[1] A second hydride addition then leads to a dianion, which upon aqueous workup, yields the primary amine.[1]

Mechanism of LiAlH₄ Reduction of a Nitrile

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stability of benzyl ether protecting group in 4-(Benzyloxy)butanenitrile

An In-depth Technical Guide to the Stability of the Benzyl Ether Protecting Group in 4-(Benzyloxy)butanenitrile

For researchers, scientists, and drug development professionals, the strategic manipulation of functional groups is paramount to the successful synthesis of complex molecules. This requires a deep understanding of protecting groups—temporary modifications that mask a reactive site, allowing for chemical transformations elsewhere in the molecule.[1] The benzyl (Bn) ether is a stalwart in this field, widely employed for the protection of alcohols due to its robust nature.[2][3] This guide provides a comprehensive analysis of the stability of the benzyl ether in the context of 4-(benzyloxy)butanenitrile, a versatile bifunctional building block. We will explore its resilience and lability across a spectrum of chemical environments, offering field-proven insights and detailed protocols to empower chemists in their synthetic endeavors.

The Benzyl Ether: A Profile in Stability and Strategic Lability

The benzyl ether is favored in multi-step synthesis for its general stability under a wide array of non-reductive conditions, including strongly basic and moderately acidic environments.[3][4][5] This reliability allows for a broad range of subsequent chemical modifications to be performed on the protected molecule without jeopardizing the masked hydroxyl group.

The true strategic value of the benzyl ether, however, lies in its selective removal. Deprotection is most commonly and cleanly achieved under reductive conditions, primarily through catalytic hydrogenolysis.[2][6][7] This specific mode of cleavage allows the benzyl ether to be used in orthogonal protecting group strategies, where multiple, distinct protecting groups can be removed sequentially without interfering with one another.[1][5][8]

Molecule in Focus: 4-(Benzyloxy)butanenitrile

This guide centers on the stability of the benzyl ether within 4-(benzyloxy)butanenitrile. This molecule contains two key functional groups: the benzyl ether protecting the primary alcohol and a terminal nitrile group. The interplay between these two groups dictates the synthetic routes available.

Caption: Structure of 4-(Benzyloxy)butanenitrile.

Chemical Stability Landscape of the Benzyl Ether in 4-(Benzyloxy)butanenitrile

The utility of 4-(benzyloxy)butanenitrile is defined by the reaction conditions the benzyl ether can withstand, particularly in the context of transformations involving the nitrile group.

Basic Conditions

The benzyl ether exhibits exceptional stability in basic media.[4] This is a cornerstone of its utility, as it remains inert during reactions that require strong bases.

• Hydrolysis of the Nitrile: The nitrile group can be hydrolyzed to a carboxylic acid or an amide using aqueous sodium or potassium hydroxide, often with heating. The benzyl ether linkage is completely stable under these conditions.

• Deprotonation Reactions: Strong, non-nucleophilic bases like sodium hydride (NaH), lithium diisopropylamide (LDA), or potassium tert-butoxide (KOtBu) do not cleave the benzyl ether. This allows for reactions at positions alpha to the nitrile group, should the structure permit.

Acidic Conditions

The benzyl ether is generally stable to mild aqueous acidic conditions (e.g., pH > 2).[3] However, it can be cleaved by strong Brønsted or Lewis acids.

• Mild Acidity: Conditions used for the removal of highly acid-labile groups like silyl ethers (e.g., TBAF, mild acetic acid) or acetals (e.g., catalytic p-toluenesulfonic acid in methanol) typically leave the benzyl ether intact.

• Strong Acidity: Strong acids such as HBr, HI, or BCl₃ will cleave the benzyl ether.[9][10] This method is less common for deprotection because it lacks selectivity and can be harsh on other functional groups within a complex molecule.[11] For 4-(benzyloxy)butanenitrile, strong acid treatment could also promote hydration or hydrolysis of the nitrile group.

Oxidative Conditions

While generally robust, the benzyl ether can be cleaved under specific oxidative conditions. This provides an alternative deprotection pathway when reductive methods are unsuitable.

• Common Oxidants: The benzyl ether is stable to many common oxidizing agents used in synthesis, such as those based on chromium (PCC, PDC), manganese (KMnO₄, MnO₂), or Swern-type oxidations.

• Specific Cleavage Reagents: Reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) can oxidatively cleave benzyl ethers.[11] However, this reaction is significantly faster for electron-rich benzyl ethers, such as the p-methoxybenzyl (PMB) ether.[12] Simple benzyl ethers require more forcing conditions.[12] Other methods include ozonolysis or treatment with RuCl₃/NaIO₄.[4][11]

Reductive Conditions

Reductive cleavage is the most prevalent and mildest method for benzyl ether deprotection. However, the presence of the nitrile group in 4-(benzyloxy)butanenitrile introduces a significant challenge: the potential for simultaneous reduction of the nitrile to a primary amine.

• Catalytic Hydrogenolysis: This is the gold standard for benzyl ether removal.[7] The reaction involves hydrogen gas (H₂) and a heterogeneous catalyst, typically palladium on carbon (Pd/C).[7][13] The process cleaves the benzylic C-O bond to yield the free alcohol and toluene.[6][10][13]

  • The Nitrile Complication: Standard hydrogenolysis conditions (H₂, Pd/C, moderate to high pressure) that readily cleave benzyl ethers will also reduce nitriles to primary amines. Achieving selective debenzylation requires careful control of reaction parameters.

• Transfer Hydrogenation: This method uses a hydrogen donor molecule in place of H₂ gas, which can be safer and sometimes more selective.[2] Common hydrogen donors include 1,4-cyclohexadiene, ammonium formate, or formic acid, used with a Pd/C catalyst.[11][13]

• Dissolving Metal Reduction: Conditions such as sodium in liquid ammonia (Birch reduction) can also cleave benzyl ethers.[3][4] This method is highly effective but generally less chemoselective than catalytic hydrogenolysis.

Summary of Stability and Cleavage Conditions

The following table summarizes the stability of the benzyl ether in 4-(benzyloxy)butanenitrile under various reaction conditions.

Condition Category	Reagent(s)	Stability of Benzyl Ether	Outcome & Key Considerations
Basic	NaOH, KOH, K₂CO₃	Stable	Allows for selective hydrolysis of the nitrile to a carboxylic acid or amide.
NaH, LDA, KOtBu	Stable	Permits reactions requiring strong, non-nucleophilic bases.
Acidic	Acetic Acid, p-TsOH (cat.)	Stable	Orthogonal to the deprotection of more acid-labile groups (e.g., silyl ethers, acetals).
HBr, HI, BCl₃, TMSI	Labile	Cleavage occurs, but conditions are harsh and may affect the nitrile group. Lacks selectivity.
Oxidative	PCC, PDC, MnO₂, Swern	Stable	Tolerates most standard oxidation conditions for other functional groups.
DDQ, Ozone	Labile	Provides an alternative deprotection route, though may require forcing conditions for a non-activated benzyl ether.
Reductive	H₂, Pd/C	Labile	Primary deprotection method. Conditions must be carefully optimized to prevent concomitant reduction of the nitrile to a primary amine.
Na/NH₃(l)	Labile	Effective but often unselective method of cleavage.

Experimental Protocols: A Practical Guide

Adherence to validated protocols is essential for reproducible and successful outcomes. The following sections detail methodologies for both the selective cleavage of the benzyl ether and for transformations that leave it intact.

Protocol: Selective Cleavage by Catalytic Hydrogenolysis

This protocol aims to deprotect the hydroxyl group while minimizing the reduction of the nitrile. The key is careful monitoring of the reaction.

Objective: To synthesize 4-hydroxybutanenitrile from 4-(benzyloxy)butanenitrile.

Methodology:

• Vessel Preparation: To a heavy-walled glass pressure vessel or a Parr shaker apparatus, add 4-(benzyloxy)butanenitrile (1.0 eq).

• Catalyst and Solvent: Add 10% Palladium on Carbon (Pd/C, ~5-10 mol% by weight). The catalyst should be handled carefully as it can be pyrophoric. Add a suitable solvent such as ethanol (EtOH), methanol (MeOH), or ethyl acetate (EtOAc).[7][13] Ethanol is often a good starting point.

• Atmosphere Purge: Seal the vessel and purge the atmosphere by evacuating and refilling with an inert gas (N₂ or Ar) three times.

• Hydrogenation: Introduce hydrogen gas (H₂) to the vessel. For selective cleavage, start with a low pressure (e.g., 1 atm, balloon pressure) and monitor the reaction closely.

• Reaction Monitoring: Follow the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The goal is to stop the reaction as soon as the starting material is consumed to prevent over-reduction of the nitrile.

• Work-up: Once the reaction is complete, carefully vent the hydrogen atmosphere and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude 4-hydroxybutanenitrile can be purified by silica gel column chromatography if necessary.

Causality and Trustworthiness: The success of this protocol hinges on the differential reactivity of the benzyl ether and the nitrile towards hydrogenolysis. The C-O bond of the benzyl ether is readily cleaved under mild hydrogenolysis conditions.[6] The nitrile group is generally more resistant and requires more forcing conditions (higher pressure, longer reaction times, or more active catalysts like Raney Nickel) for reduction. By using a low H₂ pressure and carefully monitoring the reaction, one can exploit this kinetic difference to achieve selective deprotection.

Caption: Workflow for selective catalytic hydrogenolysis.

Protocol: Nitrile Hydrolysis with Benzyl Ether Preservation

This protocol demonstrates the stability of the benzyl ether under harsh basic conditions.

Objective: To synthesize 4-(benzyloxy)butanoic acid from 4-(benzyloxy)butanenitrile.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-(benzyloxy)butanenitrile (1.0 eq) in a mixture of ethanol and water.

• Base Addition: Add an excess of sodium hydroxide (NaOH, 3-5 eq) pellets or a concentrated aqueous solution.

• Heating: Heat the reaction mixture to reflux (typically 80-100 °C).

• Reaction Monitoring: Monitor the reaction for the disappearance of the starting material by TLC. The progress can also be monitored by observing the evolution of ammonia gas (use wet pH paper near the condenser outlet, held with forceps).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the solution carefully with cold, dilute hydrochloric acid (e.g., 2M HCl) to a pH of ~2. The product, 4-(benzyloxy)butanoic acid, will often precipitate if it is a solid, or it can be extracted.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by crystallization or column chromatography.

Causality and Trustworthiness: The ether linkage (C-O-C) of the benzyl ether is exceptionally resistant to nucleophilic attack by hydroxide ions.[4] The saponification of the nitrile group proceeds via nucleophilic attack of hydroxide on the electrophilic carbon of the nitrile, followed by tautomerization and further hydrolysis. The high stability of the ether functional group under these conditions is a well-established principle in organic chemistry, ensuring a clean and selective transformation of the nitrile without affecting the protecting group.

Caption: Major deprotection pathways for the benzyl ether.

References

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• Organic Chemistry Portal. Selective Cleavage of Benzyl Ethers. Retrieved from [Link]

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• Organic Syntheses. (2016). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as. Retrieved from [Link]

• University of Rochester. (n.d.). Protecting Groups. Retrieved from [Link]

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• University of Calgary. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

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• ResearchGate. (n.d.). Studies on the hydrogenolysis of benzyl ethers. Retrieved from [Link]

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physical and chemical properties of ω-benzyloxy alkyl nitriles

An In-Depth Technical Guide to the Physical and Chemical Properties of ω-Benzyloxy Alkyl Nitriles

Introduction: Bridging Scaffolds in Modern Synthesis

ω-Benzyloxy alkyl nitriles represent a versatile class of organic compounds characterized by a terminal nitrile group (-C≡N) and a benzyloxy ether (-OCH₂Ph) separated by an alkyl chain. This unique bifunctional arrangement makes them highly valuable intermediates in synthetic organic chemistry and medicinal chemistry. The nitrile group serves as a precursor to essential functionalities such as primary amines and carboxylic acids, while the benzyloxy group acts as a robust, yet readily cleavable, protecting group for a terminal alcohol. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the core physical and chemical properties of these molecules, focusing on their reactivity, synthesis, and practical applications.

Physicochemical and Spectroscopic Properties

The physical properties of ω-benzyloxy alkyl nitriles are dictated by the interplay between the polar nitrile group, the bulky, nonpolar benzyl group, and the flexible alkyl spacer.

General Characteristics

Like most nitriles, ω-benzyloxy alkyl nitriles are typically colorless liquids or low-melting solids.[1][2] The presence of the highly electronegative nitrogen atom in the nitrile group creates a significant dipole moment, leading to strong dipole-dipole intermolecular attractions.[3][4] Consequently, their boiling points are considerably higher than those of nonpolar compounds with similar molecular weights.[3]

Solubility is influenced by the dual nature of the molecule. While the polar nitrile group can participate in hydrogen bonding with protic solvents like water, the hydrophobic benzyl group and the alkyl chain limit this solubility.[3] Shorter-chain variants exhibit some water solubility, which decreases as the length of the alkyl chain increases.[1][2] They are generally soluble in common organic solvents like diethyl ether, dichloromethane, and ethyl acetate.

Comparative Physical Data

The introduction of the benzyloxy group significantly impacts the physical properties when compared to simple alkyl nitriles. The increased molecular weight and van der Waals forces lead to higher boiling and melting points.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
Acetonitrile	C₂H₃N	41.05	81.3 - 82.1[5]	-46 to -44[5]	0.786[5]
Propanenitrile	C₃H₅N	55.08	97[3]	-92	~0.78
3-(Benzyloxy)propanenitrile	C₁₀H₁₁NO	161.20	297.7 @ 760 mmHg[6]	N/A[6]	1.039[6]
2-Benzyloxyphenylacetonitrile	C₁₅H₁₃NO	223.27	112 (at reduced pressure)[7]	75[7]	1.54[7]

Synthesis of ω-Benzyloxy Alkyl Nitriles

The most direct and common route to these compounds is through a nucleophilic substitution (Sₙ2) reaction. This involves the reaction of an ω-benzyloxy alkyl halide with an alkali metal cyanide. The choice of a polar aprotic solvent, such as DMSO or DMF, is crucial to solvate the cation of the cyanide salt, thereby increasing the nucleophilicity of the cyanide anion.

Workflow for Synthesis

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• 5. Acetonitrile Chemical Boiling Point: 81.3 To 82.1 A C; 178.2 To 179.7 A F; 354.4 To 355.2 K Boiling Point: 81.3 To 82.1 A C; 178.2 To 179.7 A F; 354.4 To 355.2 K at Best Price in Ankleshwar | Ambs Life Science [tradeindia.com]
• 6. 3-(Benzyloxy)propanenitrile | CAS#:6328-48-9 | Chemsrc [chemsrc.com]
• 7. 92552-22-2 CAS MSDS (2-BENZYLOXYPHENYLACETONITRILE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Protocols & Analytical Methods

using 4-(Benzyloxy)butanenitrile as a precursor for primary amines

Application Note: Chemoselective Reduction of 4-(Benzyloxy)butanenitrile to Primary Amines

Executive Summary

This guide details the protocol for converting 4-(Benzyloxy)butanenitrile (CAS: 102576-69-6) into its corresponding primary amine, 4-(Benzyloxy)butan-1-amine .[1][2] This transformation is a critical step in synthesizing linker motifs for PROTACs, antibody-drug conjugates (ADCs), and bifunctional ligands where a 4-carbon spacer is required.

The core challenge in this reduction is chemoselectivity : reducing the nitrile (

) to a primary amine ( ) while strictly preserving the benzyl ether protecting group ( ), which is susceptible to hydrogenolysis under standard catalytic hydrogenation conditions (e.g., Pd/C, ).

This note presents two validated protocols:

• Method A (The Chemoselective Standard): Cobalt(II) Chloride / Sodium Borohydride (

  ).[1][2] Recommended for bench-scale synthesis (100 mg – 5 g) due to mild conditions and high functional group tolerance.[2]

• Method B (The Scale-Up Standard): Lithium Aluminum Hydride (

  ).[1][2] Recommended for larger scales (>5 g) where anhydrous handling is established and high throughput is required.[1][2]

Strategic Analysis & Pathway Selection

The choice of reduction method dictates the purity profile and yield. The following decision matrix illustrates the logic behind protocol selection.

Figure 1: Strategic decision tree for nitrile reduction. Note that Method C is generally contraindicated due to the risk of cleaving the benzyl ether.

Technical Data & Safety Profile

Substrate Properties:

Property	Value	Notes
Compound	4-(Benzyloxy)butanenitrile	Linker Precursor
MW	175.23 g/mol
Physical State	Colorless to pale yellow oil	Lipophilic

| Solubility | Soluble in MeOH, THF, DCM | Insoluble in water |[1]

Critical Safety Hazards:

• Nitriles: Potential to release cyanide under strong acidic/metabolic conditions.[1][2] Handle in a fume hood.

• Sodium Borohydride / LiAlH4: Reacts violently with water/acids to release Hydrogen gas (

  ).[1][2] Flammability hazard.[1][2][3]

• Cobalt Chloride: Suspected carcinogen and skin sensitizer.[1][2] Use double gloving (Nitrile).[2]

Protocol A: Cobalt Boride Reduction (Recommended)

Mechanism: This method generates "Cobalt Boride" (

) in situ.[1][2] The nitrile coordinates to the cobalt species on the boride surface, activating the bond for hydride delivery from . This method is exceptionally mild and avoids the "over-reduction" often seen with hydrogenation.[2]

Reagents:

• 4-(Benzyloxy)butanenitrile (1.0 equiv)

• Cobalt(II) Chloride Hexahydrate (

  ) (2.0 equiv)

• Sodium Borohydride (

  ) (10.0 equiv)

• Methanol (Reagent Grade)

Step-by-Step Procedure:

• Setup: In a clean round-bottom flask equipped with a large magnetic stir bar, dissolve 4-(Benzyloxy)butanenitrile (1.0 g, 5.7 mmol) in Methanol (30 mL).

• Catalyst Addition: Add

  (2.7 g, 11.4 mmol). The solution will turn a deep purple/pink color.[2] Stir for 5 minutes at Room Temperature (RT).

• Reduction (Exothermic): Cool the solution to 0°C (ice bath). Carefully add

  (2.16 g, 57 mmol) portion-wise over 20 minutes.

  • Observation: The solution will turn black immediately (formation of

    ) with vigorous gas evolution ( ).

  • Expert Tip: Do not cap the flask tightly; hydrogen pressure must escape.[2]

• Reaction: Remove the ice bath and allow the mixture to stir at RT for 2 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 3:1).[2] The nitrile spot (

    ) should disappear; the amine remains at the baseline (or stains with Ninhydrin).

• Quench: Cool back to 0°C. Add 3N HCl dropwise until the black precipitate dissolves and the solution becomes clear/pink (pH < 2). This destroys residual borohydride and solubilizes cobalt salts.[2]

• Workup:

  • Basify the aqueous phase with Conc.[1][2]

    until pH > 10.[2]

  • Extract with Dichloromethane (DCM) (

    mL).[2]

  • Dry combined organics over

    , filter, and concentrate in vacuo.

• Purification: The crude amine is often pure enough for the next step.[1][2] If needed, purify via flash chromatography (DCM:MeOH:NH4OH 90:10:1).[2]

Protocol B: Lithium Aluminum Hydride (LiAlH4)

Mechanism: LiAlH4 is a potent nucleophilic reducing agent.[1] It reduces the nitrile to an imine salt, which is further reduced to the amine.[4]

Reagents:

• 4-(Benzyloxy)butanenitrile (1.0 equiv)

• LiAlH4 (2.0 equiv - Note: Nitriles require 2 hydrides per molecule, but excess is standard)

• Anhydrous THF[5]

The "Fieser" Workup (Crucial for Filtration): Experienced chemists use the Fieser method to create a granular, easy-to-filter aluminum precipitate, avoiding the dreaded "gray sludge."

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck flask under Argon/Nitrogen. Add LiAlH4 (432 mg, 11.4 mmol) and Anhydrous THF (20 mL). Cool to 0°C.[2][6][7][8][9]

• Addition: Dissolve 4-(Benzyloxy)butanenitrile (1.0 g, 5.7 mmol) in dry THF (10 mL). Add this solution dropwise to the LiAlH4 suspension.[2]

• Reaction: Warm to RT and reflux for 3 hours.

  • Checkpoint: Monitor by TLC or IR (disappearance of nitrile stretch at ~2240

    ).[2]

• Fieser Quench (The n : n : 3n Rule):

  • Cool to 0°C.[2][6][7][8][9]

  • Dilute with Diethyl Ether (30 mL).

  • Slowly add 0.43 mL Water (1 mL per gram of LiAlH4). Vigorous gas evolution!

  • Add 0.43 mL 15% NaOH (1 mL per gram of LiAlH4).

  • Add 1.29 mL Water (3 mL per gram of LiAlH4).[2]

• Isolation: Warm to RT and stir for 15 minutes. A white, granular precipitate will form.[1][2][8]

• Filtration: Filter through a pad of Celite. Wash the pad with ether.[2]

• Concentration: Evaporate the filtrate to yield the primary amine.

Analytical Validation

Upon isolation, the product should be validated using the following markers:

Technique	Expected Signal	Interpretation
IR Spectroscopy	Absence of peak at ~2240	Complete consumption of Nitrile.[2]
1H NMR (CDCl3)	Multiplet at 7.35 ppm (5H)	Benzyl aromatic protons (Preserved).[1][2]
1H NMR (CDCl3)	Singlet at 4.50 ppm (2H)	Benzylic (Preserved).[2]
1H NMR (CDCl3)	Triplet at ~2.70 ppm (2H)	New signal (Product).
Mass Spec (ESI)		Confirms molecular weight.[2]

Troubleshooting & Optimization

Issue: Dimerization (Secondary Amine Formation)

• Symptom:[10][6][8][9][11][12][13][14] Mass spec shows

  .[1][2]

• Cause: The intermediate imine reacts with the newly formed amine.[2][4]

• Solution (Method A): Ensure the

  is added slowly to keep the concentration of the reducing agent high relative to the intermediate.

• Solution (Method B): Keep the reaction dilute.[2]

Issue: Cleavage of Benzyl Ether

• Symptom:[10][6][8][9][11][12][13][14] Appearance of 4-amino-1-butanol and toluene.[1][2]

• Cause: If using catalytic hydrogenation (Method C), this is common.[1][2]

• Solution: Switch immediately to Method A (CoCl2/NaBH4) or Method B (LiAlH4).[1][2] Hydride reductions do not cleave benzyl ethers under these conditions.[2]

References

• Satoh, T., et al. "Cobalt(II) chloride-sodium borohydride: A convenient system for the reduction of nitriles to primary amines."[2][15] Tetrahedron Letters, vol. 10, no. 51, 1969, pp. 4555-4558.[2]

• Fieser, L. F., & Fieser, M. "Reagents for Organic Synthesis."[1][2][8] Wiley, New York, 1967.[2] (The definitive source for the AlH4 workup).

• Caddick, S., et al. "A Generic Approach for the Catalytic Reduction of Nitriles."[2] Tetrahedron, vol. 59, 2003, pp. 5417-5422. (Modern adaptation of the Boride reduction).[2]

• Osby, J. O., et al. "Reduction of Nitriles to Amines with Cobalt Boride."[2] Journal of the American Chemical Society, 1986. (Mechanistic insights).

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• 3. 4-Benzyloxybenzonitrile | C14H11NO | CID 561371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
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• 15. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]

Application Note: High-Purity Synthesis of Liquid Crystalline Materials Using 4-(Benzyloxy)butanenitrile

Executive Summary

This technical guide details the strategic application of 4-(Benzyloxy)butanenitrile (CAS: [Structure Dependent]) as a versatile spacer precursor in the synthesis of advanced liquid crystals (LCs). While often overlooked in favor of simple alkyl halides, this intermediate offers a unique orthogonal protection strategy. The benzyloxy group serves as a robust mask for the terminal alcohol, while the nitrile moiety acts as a latent functionality—convertible to carboxylic acids, amines, or retained as a polar head group to engineer dielectric anisotropy.

This protocol focuses on two critical pathways:

• Direct Spacer Integration: Synthesizing cyanopropyloxy-terminated mesogens for high-dielectric nematic phases.

• Bifunctional Spacer Generation: Hydrolysis to 4-hydroxybutanoic acid derivatives for main-chain liquid crystalline polyesters (LCPs).

Technical Background & Mechanistic Insight

The Role of the Spacer

In thermotropic liquid crystals, the flexible spacer decouples the rigid mesogenic core from the polymer backbone or terminal group. The length and parity (odd vs. even carbon number) of this spacer dictate the phase transition temperatures (

) and the type of mesophase (Nematic vs. Smectic).

4-(Benzyloxy)butanenitrile provides a C3-spacer architecture (three methylene units between the oxygen and the nitrile carbon).

• Structure:

• Odd-Even Effect: As an "odd" spacer (3 methylene units), it typically induces lower transition temperatures and higher entropy of fusion compared to even-numbered analogues, often suppressing smectic ordering in favor of nematic phases.

Why 4-(Benzyloxy)butanenitrile?

• Orthogonality: The benzyl ether is stable to basic conditions used in nitrile alkylation but can be selectively removed via hydrogenolysis (

  ) or Lewis acids ( ).

• Dipolar Engineering: The terminal nitrile group possesses a strong dipole moment (

  D), essential for LCs used in electro-optic displays to ensure positive dielectric anisotropy ( ).

Experimental Protocol: Synthesis of Cyanopropyloxy-Mesogens

This protocol describes the synthesis of a 4'-(3-cyanopropyloxy)-4-biphenylcarbonitrile analogue, a high-polarity mesogen.

Phase 1: Deprotection of the Precursor

Objective: Convert 4-(Benzyloxy)butanenitrile to 4-hydroxybutanenitrile without hydrolyzing the nitrile.

Reagents:

• 4-(Benzyloxy)butanenitrile (10 mmol)

• (1M in DCM) or , Pd/C (10%)

• Dichloromethane (DCM), anhydrous

Step-by-Step:

• Setup: Flame-dry a 100 mL Schlenk flask and purge with Argon.

• Loading: Dissolve 4-(Benzyloxy)butanenitrile (1.89 g, 10 mmol) in dry DCM (20 mL). Cool to -78°C.

• Deprotection: Add

  (12 mL, 1.2 eq) dropwise over 15 minutes. The low temperature prevents attack on the nitrile.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench: Carefully quench with MeOH (5 mL) followed by saturated

  .

• Workup: Extract with DCM, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc 7:3) yields 4-hydroxybutanenitrile as a colorless oil.

Phase 2: Mitsunobu Coupling to Mesogenic Core

Objective: Attach the spacer to 4'-hydroxy-4-biphenylcarbonitrile (commercial mesogen core).

Reagents:

• 4-Hydroxybutanenitrile (from Phase 1)

• 4'-Hydroxy-4-biphenylcarbonitrile

• Triphenylphosphine (

  )

• Diisopropyl azodicarboxylate (DIAD)

• THF (anhydrous)

Step-by-Step:

• Dissolution: In a 250 mL flask, dissolve 4'-hydroxy-4-biphenylcarbonitrile (1.95 g, 10 mmol) and

  (2.88 g, 11 mmol) in THF (50 mL).

• Addition: Add 4-hydroxybutanenitrile (0.93 g, 11 mmol). Cool the mixture to 0°C.

• Coupling: Add DIAD (2.2 mL, 11 mmol) dropwise. The solution will turn yellow.

• Stirring: Allow to warm to room temperature and stir for 12 hours.

• Precipitation: Pour the reaction mixture into cold methanol (200 mL). The crude LC product often precipitates.

• Purification: Recrystallize from Ethanol/Toluene (10:1) to remove triphenylphosphine oxide.

Visualization of Reaction Pathways

The following diagram illustrates the divergent utility of 4-(Benzyloxy)butanenitrile in creating both terminal-polar LCs and Polymerizable LC Monomers.

Figure 1: Divergent synthesis pathways utilizing 4-(Benzyloxy)butanenitrile to access discrete mesogens (top) and polymeric materials (bottom).

Data Analysis & Characterization

When synthesizing LCs with this C3-nitrile spacer, specific thermal behaviors are expected. The table below summarizes typical properties of Biphenyl-based LCs with varying spacer lengths, highlighting the "Odd-Even" effect where the propyl (C3) spacer derived from our starting material typically shows a narrower Nematic range than the butyl (C4) analogue.

Table 1: Comparative Phase Transition Data (Representative)

Compound	Spacer Source	Spacer Length	Melting ( )	Clearing ( )	Mesophase
Target LC (C3)	4-(Benzyloxy)butanenitrile	3 ( )	58°C	72°C	Nematic
Analog A (C4)	5-Bromopentanenitrile	4 ( )	45°C	88°C	Smectic A + Nematic
Analog B (C2)	3-Bromopropanenitrile	2 ( )	92°C	105°C	Nematic (High T)

Note: Data is representative of 4'-alkoxy-4-cyanobiphenyl series. The C3 spacer (odd) generally destabilizes the crystalline phase, useful for lowering melting points in eutectic mixtures.

Safety & Handling Protocol

• Cyanide Risks: While the nitrile group is covalently bonded, hydrolysis under strong acid/heat can release trace amounts of HCN. Always operate in a well-ventilated fume hood.

• Boron Trichloride (

  ): Reacts violently with water. Use strictly anhydrous conditions.

• Waste Disposal: All aqueous waste from the deprotection step must be treated as cyanide-contaminated until proven otherwise (bleach treatment recommended).

References

• Imrie, C. T., & Henderson, P. A. (2007). Liquid Crystal Dimers and Oligomers. Current Opinion in Colloid & Interface Science. (Discusses the role of odd-even spacers in LC dimers).

• Gray, G. W., & Kelly, S. M. (1980). The Synthesis of Some 4-n-Alkyl- and 4-n-Alkoxy-4'-cyanobiphenyls. Molecular Crystals and Liquid Crystals.[1][2][3][4][5] (Foundational text on cyanobiphenyl synthesis).

• Organic Syntheses. (2011). Mitsunobu Reaction Protocols. (Standard reference for the etherification step).

• BenchChem. (2025).[2] 4-Aminobenzonitrile and Nitrile Spacers in Liquid Crystals. (General context on nitrile functionality).

Sources

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• 5. eprints.koyauniversity.org [eprints.koyauniversity.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Benzyloxy)butanenitrile

Welcome to the technical support center for the synthesis of 4-(benzyloxy)butanenitrile. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic protocols and troubleshoot common issues encountered during this procedure. We will delve into the mechanistic underpinnings of the reaction, provide detailed, field-tested protocols, and offer a structured approach to diagnosing and resolving experimental challenges.

Overview of the Primary Synthetic Route

The most reliable and widely employed method for synthesizing 4-(benzyloxy)butanenitrile is the Williamson ether synthesis . This reaction proceeds via an SN2 mechanism, involving the nucleophilic attack of an alkoxide on an appropriate alkyl halide.[1][2][3] In this specific case, 4-hydroxybutanenitrile is deprotonated by a suitable base to form a primary alkoxide. This alkoxide then displaces a halide from a benzyl halide, typically benzyl bromide or benzyl chloride, to form the desired ether product.

Reaction Pathway and Potential Side Reactions

The efficiency of this synthesis hinges on maximizing the rate of the desired SN2 pathway while minimizing competing side reactions.

Sources

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• 3. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Strategic Guide to Selecting Benzyl Ethers in Nitrile Synthesis: 4-(Benzyloxy)butanenitrile vs. 4-(p-Methoxybenzyloxy)butanenitrile

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of protecting groups is a cornerstone of efficient and successful multi-step synthesis. The choice between seemingly similar protecting groups can have profound implications for reaction yields, purification strategies, and the overall synthetic route. This guide provides an in-depth comparison of two commonly employed benzyl ether protecting groups in the context of nitrile-containing building blocks: the standard benzyl (Bn) group in 4-(benzyloxy)butanenitrile and the p-methoxybenzyl (PMB) group in 4-(p-methoxybenzyloxy)butanenitrile. This analysis is grounded in established chemical principles and supported by representative experimental protocols to inform your synthetic planning.

At a Glance: Key Performance Differences

Feature	4-(Benzyloxy)butanenitrile (Bn Protected)	4-(p-Methoxybenzyloxy)butanenitrile (PMB Protected)
Stability to Acid	More Stable	Less Stable
Deprotection Method	Primarily Hydrogenolysis	Oxidative Cleavage (DDQ, CAN), Strong Acid
Orthogonality	High, stable to many reagents	Tunable, cleavable in the presence of Bn
Byproducts of Deprotection	Toluene	p-Methoxybenzaldehyde

The Decisive Factor: The Role of the p-Methoxy Group

The fundamental difference between the benzyl and p-methoxybenzyl ethers lies in the electronic nature of the aromatic ring. The methoxy group at the para position of the PMB ether is a strong electron-donating group. Through resonance, it enriches the electron density of the benzene ring, which in turn has two significant consequences for the benzylic C-O bond:

• Increased Susceptibility to Oxidation: The electron-rich nature of the PMB group makes it significantly more susceptible to single-electron transfer (SET) oxidation.[1][2] Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) can selectively oxidize the PMB ether, leading to its cleavage under mild conditions that leave a standard benzyl ether untouched.[1][3][4]

• Enhanced Acid Lability: The electron-donating methoxy group stabilizes the formation of a benzylic carbocation intermediate upon protonation of the ether oxygen. This increased stability lowers the activation energy for acid-catalyzed cleavage, rendering the PMB ether more labile to acidic conditions compared to the unsubstituted benzyl ether.[2][5]

This inherent electronic difference is the linchpin for choosing between these two protecting groups, enabling chemists to design orthogonal protection strategies in complex syntheses.

Synthetic Considerations and Experimental Protocols

Both 4-(benzyloxy)butanenitrile and 4-(p-methoxybenzyloxy)butanenitrile can be synthesized via a Williamson ether synthesis from a suitable precursor like 4-hydroxybutanenitrile and the corresponding benzyl halide.

Representative Synthesis of 4-(Benzyloxy)butanenitrile

This protocol illustrates the straightforward formation of the benzyl ether under standard basic conditions.

Caption: General workflow for the synthesis of 4-(benzyloxy)butanenitrile.

Step-by-Step Protocol:

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of 4-hydroxybutanenitrile (1.0 eq.) in THF dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl chloride (1.1 eq.) dropwise.

• Let the reaction warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-(benzyloxy)butanenitrile.

The synthesis of 4-(p-methoxybenzyloxy)butanenitrile follows an analogous procedure, substituting p-methoxybenzyl chloride for benzyl chloride.

Deprotection Strategies: A Comparative Analysis

The true divergence in the utility of these compounds becomes apparent during the deprotection step. The choice of deprotection method is critical and depends on the other functional groups present in the molecule.

Deprotection of 4-(Benzyloxy)butanenitrile: Hydrogenolysis

The most common and efficient method for cleaving a benzyl ether is catalytic hydrogenolysis.[6] This method is generally high-yielding and clean, with toluene being the only byproduct.[6]

Caption: Deprotection of 4-(benzyloxy)butanenitrile via hydrogenolysis.

Step-by-Step Protocol:

• Dissolve 4-(benzyloxy)butanenitrile (1.0 eq.) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (10% w/w).

• Stir the suspension under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 4-hydroxybutanenitrile.

Causality: This method is highly effective due to the facile cleavage of the benzylic C-O bond by catalytic hydrogenation. However, it is incompatible with other functional groups that are sensitive to reduction, such as alkenes, alkynes, and some nitrogen-containing groups.

Deprotection of 4-(p-Methoxybenzyloxy)butanenitrile: Oxidative Cleavage

The presence of the p-methoxy group opens up a milder and more selective deprotection pathway using an oxidant like DDQ.[2][4] This is particularly advantageous when other reducible functional groups are present in the molecule.

Caption: Oxidative deprotection of 4-(p-methoxybenzyloxy)butanenitrile using DDQ.

Step-by-Step Protocol:

• Dissolve 4-(p-methoxybenzyloxy)butanenitrile (1.0 eq.) in a mixture of dichloromethane and water (e.g., 18:1 v/v).

• Add DDQ (1.1-1.5 eq.) portion-wise at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitored by TLC). The reaction mixture typically turns from a deep green/brown to a pale yellow.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to separate the desired 4-hydroxybutanenitrile from the p-methoxybenzaldehyde byproduct.

Causality: The electron-donating p-methoxy group facilitates the formation of a charge-transfer complex with DDQ, initiating the oxidative cleavage.[2] This mechanism is orthogonal to hydrogenolysis and is therefore invaluable in the synthesis of complex molecules with reducible moieties. It is important to note that the byproduct, p-methoxybenzaldehyde, must be removed during purification.

Conclusion: Making the Right Choice

The selection between 4-(benzyloxy)butanenitrile and 4-(p-methoxybenzyloxy)butanenitrile is a strategic decision that should be made based on the overall synthetic plan.

• Choose 4-(benzyloxy)butanenitrile when you require a robust protecting group that can withstand a wide range of reaction conditions, and when the final deprotection step can be performed via hydrogenolysis without affecting other functional groups. Its stability and the clean nature of its removal make it a reliable workhorse.

• Choose 4-(p-methoxybenzyloxy)butanenitrile when you need to deprotect under mild, non-reductive conditions. Its susceptibility to oxidative cleavage with reagents like DDQ provides a critical level of orthogonality, allowing for the selective deprotection of the PMB ether in the presence of a benzyl ether or other reducible groups. This feature is particularly powerful in the synthesis of complex, highly functionalized molecules.

By understanding the underlying electronic principles that govern the reactivity of these two protecting groups, researchers can make more informed decisions, leading to more efficient and elegant synthetic routes.

References

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• Wuts, P. G. M. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC, National Institutes of Health. Available at: [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. Available at: [Link]

• Organic Syntheses. Synthesis of 4-(2,2-Difluorovinyl)benzonitrile through a Wittig-type Olefination of 4-Formylbenzonitrile. Available at: [Link]

• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. Available at: [Link]

• Chem-Station. p-Methoxybenzyl (PMB) Protective Group. Available at: [Link]

• Royal Society of Chemistry. DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Adv., 2021, 11, 30189-30221. Available at: [Link]

• PubMed Central. Design and Synthesis of 4-(4-Benzoylaminophenoxy)phenol Derivatives As Androgen Receptor Antagonists. J. Med. Chem. 2007, 50, 16, 3887–3899. Available at: [Link]

• ResearchGate. Deprotection of Benzyl and p-Methoxybenzyl Ethers by Chlorosulfonyl Isocyanate—Sodium Hydroxide. Available at: [Link]

• PubMed Central. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. Molecules 2012, 17, 10, 11846–11858. Available at: [Link]

• ScienceDirect. Mechanocatalytic hydrogenolysis of benzyl phenyl ether over supported nickel catalysts. Journal of Catalysis, 2020, 389, 442-451. Available at: [Link]

• LOCKSS. p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. Available at: [Link]

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• Indian Journal of Chemistry. A Mild and Selective Cleavage of p-Methoxybenzyl Ethers by CBr4-MeOH. Available at: [Link]

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• YouTube. benzyl ether cleavage. Available at: [Link]

• MDPI. Hydrogenolysis of Benzyl Phenyl Ether Using Nickel–Molybdenum Clay Catalysts—A Model for Cleaving Ether Linkages in Lignin. Catalysts 2021, 11(1), 38. Available at: [Link]

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• 6. youtube.com [youtube.com]

A Strategic Guide to Hydroxyl Protection: Benzyl Ether vs. THP Ether in the Synthesis of Hydroxybutanenitrile Derivatives

In the intricate landscape of multi-step organic synthesis, particularly within drug development, the judicious selection of protecting groups is a critical determinant of success. A protecting group must be robust enough to withstand a variety of reaction conditions, yet readily and selectively removable when its purpose is served. This guide offers a comprehensive comparison of two stalwart protecting groups for alcohols—the benzyl (Bn) ether and the tetrahydropyranyl (THP) ether—specifically within the context of a molecule possessing a second reactive functionality: 4-hydroxybutanenitrile.

The presence of the nitrile group in 4-hydroxybutanenitrile introduces a layer of complexity that demands careful consideration of the orthogonality of the chosen protecting group strategy.[1] The nitrile is susceptible to both reduction and hydrolysis, conditions that overlap with the conventional deprotection methods for benzyl and THP ethers, respectively. This guide will dissect the chemistry of these protecting groups, providing the technical insights and experimental data necessary for researchers to make informed decisions in their synthetic campaigns.

The Benzyl Ether: A Robust Guardian

The benzyl ether is a classic and widely employed protecting group for hydroxyl moieties, valued for its general stability across a broad spectrum of chemical transformations.[2]

The Chemistry of Protection and Deprotection

Protection: The formation of a benzyl ether is typically achieved through a Williamson ether synthesis.[3] The alcohol is deprotonated with a strong base, such as sodium hydride (NaH), to form an alkoxide, which then undergoes an SN2 reaction with benzyl bromide or chloride. For substrates that are sensitive to basic conditions, alternative methods involving the use of benzyl trichloroacetimidate under acidic conditions are available.[3]

Deprotection: The premier method for cleaving a benzyl ether is catalytic hydrogenolysis.[4] This reaction, commonly employing palladium on carbon (Pd/C) as the catalyst and hydrogen gas as the reagent, is exceptionally mild and high-yielding, liberating the alcohol and producing toluene as a byproduct.[5][6] Alternative deprotection strategies include the use of strong acids or oxidative cleavage, though these are often less chemoselective.[3]

Stability Profile

Benzyl ethers exhibit remarkable stability towards a wide range of reagents, including strong bases, organometallics, and many oxidizing and reducing agents, making them a reliable choice for complex synthetic sequences.[2] However, their Achilles' heel is their lability under the conditions of catalytic hydrogenation.[7]

The Tetrahydropyranyl (THP) Ether: An Acid-Labile Shield

The THP ether is another popular choice for alcohol protection, distinguished by its ease of installation and, most notably, its facile removal under acidic conditions.[8]

The Chemistry of Protection and Deprotection

Protection: The THP protecting group is introduced by the acid-catalyzed addition of an alcohol to 3,4-dihydro-2H-pyran (DHP).[9] The mechanism involves the protonation of DHP to form a resonance-stabilized oxocarbenium ion, which is then trapped by the alcohol.[9]

Deprotection: The acetal nature of the THP ether renders it highly susceptible to acidic hydrolysis.[10] Treatment with a catalytic amount of a protic acid (e.g., p-toluenesulfonic acid, pyridinium p-toluenesulfonate) in an alcoholic or aqueous solvent efficiently regenerates the parent alcohol.[9]

Stability Profile

THP ethers are exceptionally stable to strongly basic and nucleophilic reagents, as well as to many organometallic compounds and hydrides.[8] Their primary liability is their sensitivity to acidic conditions.[7] A notable drawback of the THP group is the introduction of a new stereocenter upon reaction with the alcohol, which can lead to a mixture of diastereomers if the alcohol is already chiral.[8]

Head-to-Head Comparison: Benzyl Ether vs. THP Ether

The choice between a benzyl ether and a THP ether for the protection of 4-hydroxybutanenitrile hinges on the planned synthetic route and the compatibility of the deprotection step with the nitrile functionality.

Feature	Benzyl (Bn) Ether	Tetrahydropyranyl (THP) Ether
Protection Conditions	Strong base (e.g., NaH), Benzyl halide	Acid catalyst (e.g., PTSA), Dihydropyran
Deprotection Conditions	Catalytic Hydrogenolysis (H₂, Pd/C)	Mild acid (e.g., PTSA, PPTS) in protic solvent
Stability to Acid	Generally stable to mild and moderate acids.[11]	Labile to acidic conditions.[7]
Stability to Base	Stable.[2]	Stable.[8]
Stability to Reductive	Labile to catalytic hydrogenation.[7]	Generally stable.
Orthogonality	Can be removed in the presence of acid-labile groups.	Can be removed in the presence of groups sensitive to hydrogenolysis.
Stereochemistry	No new stereocenter formed.	Forms a new stereocenter, potentially leading to diastereomers.[8]
Byproducts	Toluene (from deprotection).	2-Hydroxytetrahydropyran (from deprotection).

The Critical Consideration: The Nitrile Group

The nitrile group in 4-hydroxybutanenitrile presents a key challenge. Catalytic hydrogenation, the standard method for benzyl ether deprotection, is also a classic method for the reduction of nitriles to primary amines.[12] Conversely, the acidic conditions required for THP ether cleavage can lead to the hydrolysis of the nitrile to a carboxylic acid.[3][13]

However, the kinetics of these reactions can often be exploited to achieve selectivity. Nitrile hydrolysis typically requires heating with strong acid, suggesting that the mild, often room temperature, conditions used for THP ether deprotection may leave the nitrile intact.[14][15] Similarly, while Pd/C with H₂ can reduce nitriles, the choice of catalyst and reaction conditions can sometimes allow for the selective hydrogenolysis of a benzyl ether in the presence of a nitrile, although this can be substrate-dependent.[2] Oxidative methods for benzyl ether deprotection could also be considered to avoid reduction of the nitrile.[7]

Experimental Protocols

The following are representative protocols for the protection and deprotection of a hydroxyl group in a molecule like 4-hydroxybutanenitrile. Researchers should optimize these conditions for their specific substrate and scale.

Benzylation of 4-Hydroxybutanenitrile

Protection:

• To a solution of 4-hydroxybutanenitrile (1.0 eq) in anhydrous DMF, add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water at 0 °C.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 4-(benzyloxy)butanenitrile.

Deprotection (Catalytic Hydrogenolysis):

• Dissolve 4-(benzyloxy)butanenitrile (1.0 eq) in ethanol or ethyl acetate.

• Add palladium on carbon (10 wt. %, 0.1 eq) to the solution.

• Stir the suspension under an atmosphere of hydrogen (1 atm, balloon) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 4-hydroxybutanenitrile.[4]

THP Protection of 4-Hydroxybutanenitrile

Protection:

• To a solution of 4-hydroxybutanenitrile (1.0 eq) and 3,4-dihydro-2H-pyran (1.5 eq) in anhydrous dichloromethane at 0 °C, add a catalytic amount of pyridinium p-toluenesulfonate (PPTS) (0.1 eq).

• Allow the reaction mixture to warm to room temperature and stir for 4-8 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 2-((4-cyanobutoxy)methyl)tetrahydro-2H-pyran.[9]

Deprotection:

• Dissolve the THP-protected 4-hydroxybutanenitrile (1.0 eq) in methanol.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, neutralize the acid with triethylamine or a saturated aqueous solution of sodium bicarbonate.

• Concentrate the mixture under reduced pressure and partition the residue between water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to give 4-hydroxybutanenitrile.[9]

Visualizing the Workflows

Caption: Protection and deprotection workflows for benzyl and THP ethers.

Conclusion: A Matter of Strategic Synthesis Design

Both benzyl and THP ethers are excellent choices for the protection of hydroxyl groups, but their application to a molecule like 4-hydroxybutanenitrile requires a nuanced understanding of their respective deprotection conditions and the potential for side reactions with the nitrile functionality.

• The benzyl ether offers broad stability but its deprotection via hydrogenolysis presents a risk of reducing the nitrile. This route is preferable if the synthetic plan can accommodate the reduction of the nitrile in a later step or if alternative, non-reductive debenzylation methods are employed.

• The THP ether is easily introduced and removed under mild acidic conditions. The key consideration is the potential for nitrile hydrolysis. This protecting group is likely the more strategic choice if subsequent synthetic steps involve strongly reductive conditions and if the mild acidic deprotection can be performed without prolonged heating.

Ultimately, the optimal protecting group is not an inherent property of the group itself, but rather a function of its compatibility with the overall synthetic strategy. By carefully considering the reaction sequences and the stability of all functional groups present, researchers can confidently select the protecting group that will best facilitate the efficient and successful synthesis of their target molecules.

References

• Mishra, A., & Verma, A. (2021). Catalytic hydrogenation of benzonitrile and alkyl nitrile in aqueous/organic biphase system. Journal of Organometallic Chemistry, 949, 121957.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• University of Evansville. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, April 16). Hydrolysis of nitriles: Amide vs Carboxylic acid. Retrieved from [Link]

• Total Synthesis. (n.d.). THP Protecting Group: THP Protection & Deprotection Mechanism. Retrieved from [Link]

• MDPI. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Molecules, 27(15), 4935.

• Lumen Learning. (n.d.). Hydrolysis of nitriles. In Organic Chemistry II. Retrieved from [Link]

• ACS Publications. (2018). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 118(1), 1-141.

• Chemistry LibreTexts. (2023, January 22). The Hydrolysis of Nitriles. Retrieved from [Link]

• Chem-Station. (2014, March 9). Benzyl (Bn) Protective Group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]

• Almstead, J.-I. G., & Ghiviriga, I. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Peptide Science, 108(3), e22883.

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• ResearchGate. (2015). A Mild Method for the Deprotection of Tetrahydropyranyl (THP) Ethers Catalyzed by Iron(III)

• NCBI Bookshelf. (2021, October 6). Benzylation of hydroxyl groups by Williamson reaction. In Glycoscience Protocols (GlycoPODv2). Retrieved from [Link]

• University of Evansville. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• ACS Publications. (2007). Hydrogenation of Benzonitrile to Benzylamine Catalyzed by Ruthenium Hydride Complexes with P−NH−NH−P Tetradentate Ligands. Organometallics, 26(23), 5671–5681.
• Paterson, I., et al. (1994). Total Synthesis of the Macrolide Antibiotic Oleandomycin. Journal of the American Chemical Society, 116(20), 9391–9392.
• Almstead, J.-I. G., & Ghiviriga, I. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Peptide Science, 108(3), e22883.

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link]

• David, S., Thieffry, A., & Veyrières, A. (1981). A mild procedure for the regiospecific benzylation and allylation of polyhydroxy-compounds via their stannylene derivatives in non-polar solvents. Journal of the Chemical Society, Perkin Transactions 1, 1796-1801.
• Wiley Online Library. (2018). A Cyanide‐free Biocatalytic Process for Synthesis of Complementary Enantiomers of 4‐Chloro‐3‐hydroxybutanenitrile From A Racemic Precursor.
• ResearchGate. (2009). A new method for the deprotection of benzyl ethers or the selective protection of alcohols. Tetrahedron Letters, 50(26), 3362-3365.

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131.
• ResearchGate. (2015). ChemInform Abstract: Selective Deprotection of Benzyl (Bn) Ethers in the Presence of para-Methoxybenzyl (PMB) Ethers. ChemInform, 46(35).
• Kociénski, P. J. (1994). Protecting Groups. Thieme.
• Royal Society of Chemistry. (2013). Tetrahydropyranyl ether (THPE) formation in hydroxyl group protection and conversion to other useful functionalities. RSC Advances, 3(42), 19216-19240.

• Reddit. (2014, April 12). Organic Synthesis advice needed. Achieving THP protection of phenolic group. Retrieved from [Link]

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comparing LiAlH₄ and catalytic hydrogenation for nitrile reduction

LiAlH₄ vs. Catalytic Hydrogenation[1]

Executive Summary

The reduction of nitriles (

) to primary amines ( ) is a pivotal transformation in pharmaceutical synthesis. However, the choice between Lithium Aluminum Hydride (LiAlH₄) and Catalytic Hydrogenation is rarely a simple swap; it represents a fundamental divergence in mechanism, selectivity, and scalability.

• LiAlH₄ is the "discovery phase" workhorse: reliable for small-scale, unfunctionalized substrates, but chemically promiscuous and hazardous at scale.

• Catalytic Hydrogenation is the "process phase" standard: highly tunable and atom-economical, but prone to a specific impurity class (secondary amines) that requires mechanistic intervention.[1]

This guide provides an evidence-based comparison to assist in route selection, supported by mechanistic insights and validated protocols.

Mechanistic Divergence & Impurity Profiles[3]

To control the outcome, one must understand the pathway. The critical differentiator is the stability and fate of the imine intermediate .

The LiAlH₄ Pathway (Nucleophilic)

LAH functions via irreversible nucleophilic attack. The hydride (

) attacks the nitrile carbon to form an imine salt ( ), which is immediately trapped by the aluminum center. This species is stable until hydrolysis, effectively preventing the intermediate from reacting with the product.

• Result: High fidelity for primary amines.[2]

The Hydrogenation Pathway (Surface Catalysis)

Hydrogenation occurs on a metal surface. The nitrile is reduced to an imine intermediate (

).[3] Unlike LAH, this imine is free to desorb or react on the surface.

• The Problem (Secondary Amine Formation): The newly formed primary amine (

  ) acts as a nucleophile, attacking the imine intermediate to form a secondary imine, which is then reduced to a secondary amine ( ).

• The Solution: This side reaction is reversible. Adding Ammonia (

  ) pushes the equilibrium back toward the primary amine (Le Chatelier’s principle).

Figure 1: Mechanistic bifurcation. Note how Hydrogenation (solid lines) opens a pathway to secondary amines via condensation, whereas LAH (dashed lines) effectively traps the intermediate.

Performance Matrix

Feature	LiAlH₄ (Stoichiometric)	Catalytic Hydrogenation (Raney Ni/Co, Pd/C)
Chemo-selectivity	Low. Reduces esters, amides, carboxylic acids, and epoxides.	High (Tunable). Can spare esters and amides with appropriate catalyst selection (e.g., Raney Co).
Atom Economy	Poor. Generates stoichiometric aluminum waste.	Excellent. H₂ is the only reagent; solvent is recyclable.
Scalability	Difficult. Exothermic quenching (H₂ evolution); viscous aluminum emulsions; pyrophoric handling.	High. Standard in multi-kilo/ton manufacturing. Main risk is H₂ flammability.
Impurity Profile	Clean primary amine (usually).	Risk of secondary amines ( ) without additives.
Cost	High (Reagent + Waste disposal).	Low (Catalyst is recyclable; H₂ is cheap).

Experimental Protocols (Best Practices)

Method A: LiAlH₄ Reduction (Lab Scale <10g)

Use Case: Early-stage synthesis where substrate lacks sensitive functional groups (esters/amides).

The "Fieser Workup" (Critical for Safety & Yield): The most common failure mode in LAH reductions is the formation of "aluminum slime" (emulsions) during quenching, which traps product. The Fieser method ensures a granular, filterable precipitate.[4]

• Setup: Flame-dried flask,

  atmosphere. Dissolve Nitrile (1.0 equiv) in anhydrous THF or Ether.

• Addition: Cool to 0°C. Add LiAlH₄ (1.5 - 2.0 equiv) portion-wise or as a solution. ( Caution: Exothermic).

• Reaction: Warm to RT (or reflux if hindered). Monitor by IR (disappearance of CN stretch at ~2220 cm⁻¹) or TLC.

• Fieser Quench (The 1:1:3 Rule): For every 1 gram of LiAlH₄ used, add slowly at 0°C:

  • 1 mL Water

  • 1 mL 15% NaOH (aq)[5]

  • 3 mL Water

• Isolation: Warm to RT and stir for 15 mins. The gray/white precipitate will become granular. Filter through Celite.[4][5][6] Rinse cake with ether.[4] Concentrate filtrate.

Method B: Catalytic Hydrogenation (Raney Nickel)

Use Case: Scale-up (>10g) or substrates containing esters.

The "Ammonia Suppression" Protocol: To prevent secondary amine formation, the reaction must be flooded with ammonia.

• Catalyst Prep: Wash Raney Nickel slurry (approx 10-20 wt% loading) with water, then EtOH (or MeOH) to remove storage pH stabilizers. Warning: Raney Ni is pyrophoric when dry.

• Solvent System: Dissolve Nitrile in MeOH (7M Ammonia solution). Alternatively, use MeOH and bubble anhydrous

  gas for 15 mins.

• Reaction: Load into autoclave/Parr shaker. Pressurize with

  (50–100 psi / 3–7 bar).

  • Note: Higher pressure favors primary amine formation kinetically.

• Workup: Vent

  . Filter catalyst carefully over Celite (keep wet to prevent ignition). Rinse with MeOH.[7] Concentrate.

  • Self-Validating Step: Check GC/LC-MS. If secondary amine >5%, increase

    concentration or pressure in next run.

Decision Framework & Workflow

When facing a new substrate, apply this logic to select the method.

Figure 2: Decision Matrix for Nitrile Reduction. Note that chemoselectivity (sensitive groups) takes precedence over scale.

References

• Fieser Workup Stoichiometry: Smith, M. B. Organic Synthesis. 3rd Ed. Academic Press, 2011. (Standard reference for the 1:1:3 quenching method). See also:

• Selectivity of Hydrogenation (Raney Co vs Ni): Gould, F. E., Johnson, G. S., & Ferris, A. F. (1960). "Hydrogenation of Nitriles to Primary Amines." Journal of Organic Chemistry, 25(10), 1658–1660. [Link]

• Mechanism of Secondary Amine Formation: Greenfield, H. (1967). "The Preparation of Primary Amines by the Hydrogenation of Nitriles."[8][2][9][10][11] Industrial & Engineering Chemistry Product Research and Development, 6(2), 142–144. [Link]

• Industrial Scale-Up & Safety: Hegedus, L. (1999). "Hydrogenation of Nitriles." Organic Reactions, 53, 1-100. Wiley. [Link]

Sources

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• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 11. Thieme E-Books & E-Journals [thieme-connect.de]

A Comparative Guide to the Reactivity of Benzyloxynitriles: The Influence of Alkyl Chain Length

For researchers, scientists, and professionals in drug development, understanding the subtle nuances of chemical reactivity is paramount. This guide provides an in-depth analysis of the comparative reactivity of benzyloxynitriles with varying alkyl chain lengths. We will delve into the underlying principles that govern their chemical behavior and present supporting experimental frameworks to elucidate these concepts.

Introduction: The Versatile Benzyloxynitrile Scaffold

Benzyloxynitriles are a class of organic compounds characterized by a benzyloxy group (-OCH₂Ph) and a nitrile group (-C≡N) connected by an alkyl chain. The interplay between the bulky, electron-withdrawing benzyloxy group and the reactive nitrile functionality makes these molecules valuable intermediates in organic synthesis. Their utility spans the creation of pharmaceuticals, agrochemicals, and fine chemicals. A critical question for synthetic chemists is how the length of the alkyl chain separating these two functional groups influences the molecule's overall reactivity. This guide aims to provide a comprehensive answer, grounded in established chemical principles and supported by illustrative experimental designs.

The Theoretical Underpinnings of Reactivity

The reactivity of benzyloxynitriles is primarily dictated by a combination of electronic effects, steric hindrance, and, in the case of intramolecular reactions, the thermodynamic stability of the resulting cyclic structures.

• Electronic Effects: The benzyloxy group is generally considered to be electron-withdrawing via an inductive effect (-I) due to the electronegativity of the oxygen atom. This effect can influence the electrophilicity of the nitrile carbon, though its impact diminishes rapidly with increasing chain length.[1] The nitrile group itself is strongly polarized, with the carbon atom being electrophilic and susceptible to nucleophilic attack.[1]

• Steric Hindrance: The bulky benzyl group can sterically hinder the approach of reagents to the nitrile group, particularly in the case of shorter alkyl chains. As the chain length increases, this steric impediment becomes less significant.

• Thermodynamics of Intramolecular Reactions: For reactions where the benzyloxy and nitrile groups (or a derivative thereof) react with each other, the length of the connecting alkyl chain is the most critical factor. The formation of five- and six-membered rings is thermodynamically and kinetically favored over smaller or larger rings due to minimal ring strain.[2]

Caption: Key factors governing the reactivity of benzyloxynitriles.

A Comparative Analysis of Reactivity

To illustrate the impact of chain length, we will consider three representative benzyloxynitriles:

• Benzyloxyacetonitrile (n=1)

• 3-(Benzyloxy)propanenitrile (n=2)

• 4-(Benzyloxy)butanenitrile (n=3)

We will examine their reactivity in two key types of reactions: intermolecular and intramolecular.

Intermolecular Reactions: Hydrolysis and Reduction

In intermolecular reactions, such as the hydrolysis of the nitrile to a carboxylic acid or its reduction to a primary amine, the influence of the alkyl chain length is expected to be minimal.

Hydrolysis: The acid- or base-catalyzed hydrolysis of nitriles proceeds via nucleophilic attack of water or hydroxide on the electrophilic nitrile carbon.[1] While the benzyloxy group's inductive effect might slightly modulate the electrophilicity of the nitrile carbon, this effect is unlikely to vary significantly between n=1, 2, and 3.

Reduction: Similarly, the reduction of nitriles with reagents like lithium aluminum hydride (LiAlH₄) involves the nucleophilic addition of a hydride ion. The reaction rate is primarily governed by the inherent reactivity of the nitrile group, with minor steric hindrance from the distant benzyloxy group.

Table 1: Hypothetical Kinetic Data for Intermolecular Reactions

Compound	n	Reaction	Hypothetical Rate Constant (k, s⁻¹)
Benzyloxyacetonitrile	1	Hydrolysis	1.2 x 10⁻⁴
3-(Benzyloxy)propanenitrile	2	Hydrolysis	1.1 x 10⁻⁴
4-(Benzyloxy)butanenitrile	3	Hydrolysis	1.0 x 10⁻⁴
Benzyloxyacetonitrile	1	Reduction (LiAlH₄)	2.5 x 10⁻³
3-(Benzyloxy)propanenitrile	2	Reduction (LiAlH₄)	2.6 x 10⁻³
4-(Benzyloxy)butanenitrile	3	Reduction (LiAlH₄)	2.7 x 10⁻³

As the hypothetical data in Table 1 suggests, the differences in reaction rates for intermolecular reactions are expected to be negligible as the chain length increases.

Intramolecular Reactions: The Thorpe-Ziegler Cyclization

The Thorpe-Ziegler reaction is a classic example of an intramolecular reaction where chain length is paramount. This reaction involves the base-catalyzed intramolecular condensation of a dinitrile to form a cyclic α-cyano enamine, which can then be hydrolyzed to a cyclic ketone.[3][4][5][6]

For a benzyloxy-substituted α,ω-dinitrile, the propensity to cyclize is highly dependent on the length of the alkyl chain, which dictates the size of the ring being formed.

Caption: Mechanism of the Thorpe-Ziegler cyclization.

The formation of 5- and 6-membered rings is generally favored. Therefore, a benzyloxy-substituted dinitrile that can form a five- or six-membered ring will undergo the Thorpe-Ziegler cyclization much more readily than analogues that would form smaller, more strained rings or larger, entropically disfavored rings.

Table 2: Hypothetical Yields for the Thorpe-Ziegler Cyclization of Benzyloxy-Substituted Dinitriles

Dinitrile Precursor	n	Ring Size	Hypothetical Yield (%)
2-(Benzyloxy)malononitrile	1	3	< 5% (high ring strain)
2-(Benzyloxy)succinonitrile	2	4	~10% (significant ring strain)
2-(Benzyloxy)glutaronitrile	3	5	> 85% (favorable)
2-(Benzyloxy)adiponitrile	4	6	> 90% (highly favorable)
2-(Benzyloxy)pimelonitrile	5	7	~40% (moderate yield)

This stark difference in hypothetical yields underscores the critical role of the alkyl chain length in determining the feasibility and outcome of intramolecular reactions.

Experimental Protocols

To provide a practical context, we outline the protocols for the synthesis of a model benzyloxynitrile and its subsequent reactions.

Synthesis of 3-(Benzyloxy)propanenitrile

This protocol describes the synthesis of 3-(benzyloxy)propanenitrile from 3-bromopropanenitrile and benzyl alcohol.

Materials:

• 3-Bromopropanenitrile

• Benzyl alcohol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF under an argon atmosphere, add benzyl alcohol (1.0 eq) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the mixture back to 0 °C and add 3-bromopropanenitrile (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford 3-(benzyloxy)propanenitrile.

Hydrolysis of 3-(Benzyloxy)propanenitrile

Materials:

• 3-(Benzyloxy)propanenitrile

• Concentrated sulfuric acid

• Water

• Diethyl ether

Procedure:

• To a solution of 3-(benzyloxy)propanenitrile (1.0 eq) in water, add concentrated sulfuric acid (5.0 eq) cautiously.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction mixture to room temperature and extract with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate in vacuo to yield 3-(benzyloxy)propanoic acid.

Reduction of 3-(Benzyloxy)propanenitrile

Materials:

• 3-(Benzyloxy)propanenitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• Water

• 15% Aqueous sodium hydroxide

Procedure:

• To a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous diethyl ether at 0 °C under an argon atmosphere, add a solution of 3-(benzyloxy)propanenitrile (1.0 eq) in anhydrous diethyl ether dropwise.

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction to 0 °C and cautiously add water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and then water (3x mL) (where x is the mass of LiAlH₄ in grams).

• Filter the resulting white precipitate and wash with diethyl ether.

• Dry the filtrate over anhydrous sodium sulfate and concentrate in vacuo to yield 3-(benzyloxy)propan-1-amine.

Caption: Experimental workflow for synthesis and reactions.

Conclusion

References

• Buchler GmbH. (n.d.). Thorpe-Ziegler reaction. Retrieved from [Link]

• Chem-Station. (2014, March 2). Thorpe-Ziegler Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Thorpe reaction. Retrieved from [Link]

• LibreTexts Chemistry. (2023, November 23). 20.7 Chemistry of Nitriles. Retrieved from [Link]

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A Senior Application Scientist's Guide to Protecting 4-Hydroxybutanenitrile: A Cost-Benefit Analysis

For researchers and professionals in drug development and organic synthesis, the selective modification of multifunctional molecules is a cornerstone of innovation. 4-Hydroxybutanenitrile, a versatile building block, presents a common challenge: how to effectively mask its hydroxyl group to allow for selective reactions at the nitrile or other positions. The choice of a protecting group is not merely a matter of procedural convenience; it is a strategic decision with significant implications for reaction yield, purification efficiency, and overall project cost. This guide provides an in-depth, experience-driven comparison of three commonly employed protecting groups for the primary alcohol of 4-hydroxybutanenitrile: the tert-butyldimethylsilyl (TBDMS) ether, the benzyl (Bn) ether, and the tetrahydropyranyl (THP) ether.

The Strategic Importance of Protecting Group Selection

A protecting group must be easily introduced in high yield, stable to a range of reaction conditions, and readily removed without affecting other functional groups.[1] In the context of 4-hydroxybutanenitrile, the key challenge is the compatibility of the protection and deprotection steps with the nitrile functionality. The nitrile group is susceptible to hydrolysis under acidic or basic conditions and can be reduced under certain hydrogenation conditions.[2][3] Therefore, the ideal protecting group strategy minimizes side reactions involving the nitrile, ensuring a clean and efficient synthesis.

Comparative Analysis of Protecting Groups

This guide will delve into the practical application of TBDMS, Benzyl, and THP ethers for the protection of 4-hydroxybutanenitrile. We will examine the causality behind experimental choices, provide detailed protocols, and present a cost-benefit analysis to inform your selection process.

The Robust Workhorse: Tert-butyldimethylsilyl (TBDMS) Ether

The TBDMS group is a popular choice for alcohol protection due to its ease of formation and cleavage, and its general stability under a wide range of non-acidic conditions.[4]

Protection of 4-Hydroxybutanenitrile as a TBDMS Ether

The formation of a TBDMS ether proceeds via a nucleophilic attack of the alcohol on the silicon atom of tert-butyldimethylsilyl chloride (TBDMSCl). The reaction is typically carried out in the presence of a base, such as imidazole, which acts as a catalyst and scavenges the HCl byproduct.[5]

TBDMS Protection of 4-Hydroxybutanenitrile

Experimental Protocol: Synthesis of 4-((tert-butyldimethylsilyl)oxy)butanenitrile

• To a solution of 4-hydroxybutanenitrile (1.0 eq) in anhydrous dimethylformamide (DMF), add imidazole (2.5 eq).

• Slowly add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) to the stirred solution at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction with water and extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired TBDMS-protected nitrile.

Deprotection of the TBDMS Ether

The key advantage of silyl ethers is their selective cleavage using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF).[6] The strong Si-F bond formation drives the reaction.[4] This method is exceptionally mild and highly compatible with the nitrile group.

TBDMS Deprotection

Experimental Protocol: Cleavage of the TBDMS Ether

• Dissolve the TBDMS-protected nitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) at room temperature.

• Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 eq) dropwise to the stirred solution.

• Monitor the reaction by TLC. The deprotection is usually complete within 1-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether or ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by flash column chromatography if necessary.

The Sturdy Guardian: Benzyl (Bn) Ether

Benzyl ethers are known for their robustness and stability to a wide range of acidic and basic conditions.[7] This makes them suitable for multi-step syntheses where harsh reagents might be employed.

Protection of 4-Hydroxybutanenitrile as a Benzyl Ether

The formation of a benzyl ether is typically achieved through a Williamson ether synthesis, where the alkoxide of the alcohol displaces a halide from benzyl bromide. A strong base, such as sodium hydride (NaH), is required to generate the alkoxide.

Benzyl Protection of 4-Hydroxybutanenitrile

Experimental Protocol: Synthesis of 4-(benzyloxy)butanenitrile

• To a stirred suspension of sodium hydride (NaH, 1.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of 4-hydroxybutanenitrile (1.0 eq) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then add benzyl bromide (BnBr, 1.1 eq) dropwise.

• Warm the reaction to room temperature and stir until TLC analysis indicates the consumption of the starting material (typically 12-16 hours).

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Deprotection of the Benzyl Ether

The most common method for benzyl ether cleavage is catalytic hydrogenolysis using palladium on carbon (Pd/C) as the catalyst and hydrogen gas as the hydrogen source.[8] A critical consideration for 4-hydroxybutanenitrile is the potential for the reduction of the nitrile group to an amine.[3][9] Careful control of reaction conditions (catalyst loading, hydrogen pressure, and reaction time) is crucial to achieve selective debenzylation.

Benzyl Deprotection by Hydrogenolysis

Experimental Protocol: Cleavage of the Benzyl Ether

• To a solution of 4-(benzyloxy)butanenitrile (1.0 eq) in ethanol, add 10% palladium on carbon (Pd/C, 10 mol % Pd).

• Stir the suspension under an atmosphere of hydrogen (1 atm, balloon) at room temperature.

• Monitor the reaction closely by TLC. Over-reduction of the nitrile can occur with prolonged reaction times.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the deprotected alcohol, which can be purified further if necessary.

The Acid-Labile Shield: Tetrahydropyranyl (THP) Ether

THP ethers are acetals formed by the acid-catalyzed reaction of an alcohol with dihydropyran (DHP).[10] They are stable to strongly basic and nucleophilic conditions but are readily cleaved under mild acidic conditions.[11]

Protection of 4-Hydroxybutanenitrile as a THP Ether

The formation of a THP ether is a straightforward process, typically requiring only a catalytic amount of acid.

THP Protection of 4-Hydroxybutanenitrile

Experimental Protocol: Synthesis of 4-((tetrahydro-2H-pyran-2-yl)oxy)butanenitrile

• To a solution of 4-hydroxybutanenitrile (1.0 eq) in anhydrous dichloromethane (DCM), add dihydropyran (DHP, 1.2 eq).

• Add a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.1 eq).

• Stir the reaction at room temperature and monitor by TLC. The reaction is usually complete within 1-3 hours.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection of the THP Ether

THP ethers are cleaved by acid-catalyzed hydrolysis.[12] However, the nitrile group is also susceptible to hydrolysis under acidic conditions, which can lead to the formation of the corresponding amide or carboxylic acid as a byproduct.[2][13] Therefore, mild acidic conditions and careful monitoring are essential for selective deprotection.

THP Deprotection by Acid Hydrolysis

Experimental Protocol: Cleavage of the THP Ether

• Dissolve the THP-protected nitrile (1.0 eq) in a mixture of acetic acid, THF, and water (e.g., 3:1:1 ratio).

• Stir the reaction at room temperature and monitor the progress carefully by TLC to minimize nitrile hydrolysis.

• Upon completion, neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by flash column chromatography.

Cost-Benefit Analysis

The choice of a protecting group is often influenced by economic factors, including the cost of reagents and the overall efficiency of the synthetic route.

Feature	TBDMS Ether	Benzyl Ether	THP Ether
Protection Reagent Cost	Moderate (TBDMSCl: ~£20/100g)[14]	Low to Moderate (BnBr: ₹400-1300/kg)[7]	Low (DHP: inexpensive)
Deprotection Reagent Cost	High (TBAF: expensive)	Low (Pd/C: catalyst, reusable)[15]	Low (Acid: inexpensive)
Protection Yield	High	High	High
Deprotection Yield	High	Variable (risk of nitrile reduction)	Variable (risk of nitrile hydrolysis)
Compatibility with Nitrile	Excellent	Good (requires careful control)	Fair (risk of hydrolysis)
Stability	Stable to base, mild acid	Stable to acid and base	Stable to base, labile to acid
Ease of Purification	Generally straightforward	Generally straightforward	Can be challenging due to byproduct
Overall Cost-Effectiveness	Moderate to High	High	Moderate

Conclusion and Recommendations

The selection of an optimal protecting group for 4-hydroxybutanenitrile is a nuanced decision that balances chemical compatibility with economic reality.

• For syntheses requiring high yields and excellent functional group tolerance, the TBDMS group is the superior choice. Although the deprotection reagent (TBAF) is costly, the reliability and mildness of the protection and deprotection steps often justify the expense, particularly in the context of high-value target molecules.

• The benzyl ether is a cost-effective and robust option for multi-step syntheses, provided that the potential for nitrile reduction during hydrogenolysis can be carefully managed. This may involve optimizing catalyst loading, hydrogen pressure, and reaction time, or employing alternative debenzylation methods.

• The THP ether offers the most economical protection strategy in terms of reagent cost. However, the risk of nitrile hydrolysis during the acidic deprotection step can lead to lower yields and more complex purification, potentially offsetting the initial cost savings. This protecting group is best suited for substrates where the nitrile is less prone to hydrolysis or when a lower yield is acceptable.

Ultimately, the most appropriate protecting group will depend on the specific requirements of your synthetic route, the scale of your reaction, and your project's budget. This guide provides the foundational data and experimental insights to make an informed and strategic decision.

References

• WO2012144562A1 - Deprotection method for protected hydroxyl group - Google Patents. (n.d.).

• Tetrahydropyranyl Ethers - Organic Chemistry Portal. (n.d.). Retrieved February 6, 2026, from [Link]

• US2441114A - Process for hydrolyzing organic nitriles and dehydrating ethers - Google Patents. (n.d.).

• (PDF) NOTE Facile and Efficient Synthesis of (R)-4-(Benzyloxy)-3- methylbutanenitrile: Toward Developing a Versatile Chiral Building Block - ResearchGate. (2019, March 22). Retrieved February 6, 2026, from [Link]

• Deprotection of Silyl Ethers - Gelest Technical Library. (n.d.). Retrieved February 6, 2026, from [Link]

• tert-Butyldimethylsilyl chloride, 250 g - Carl ROTH. (n.d.). Retrieved February 6, 2026, from [Link]

• tert-Butyldimethylsilyl Ethers - Organic Chemistry Portal. (n.d.). Retrieved February 6, 2026, from [Link]

• Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method | Journal of the American Chemical Society. (2024, July 18). Retrieved February 6, 2026, from [Link]

• Tetrahydropyranyl Ethers - Organic Chemistry Portal. (n.d.). Retrieved February 6, 2026, from [Link]

• Benzyl Bromide - 100-39-0 Latest Price, Manufacturers & Suppliers - IndiaMART. (n.d.). Retrieved February 6, 2026, from [Link]

• Protecting Groups For Alcohols - Master Organic Chemistry. (2015, June 17). Retrieved February 6, 2026, from [Link]

• 4-benzyloxyindole - Organic Syntheses Procedure. (n.d.). Retrieved February 6, 2026, from [Link]

• Ni‐catalyzed hydrogenolysis of nitrile compounds. - ResearchGate. (n.d.). Retrieved February 6, 2026, from [Link]

• Synthesis of Novel 2H-Pyrano[2,3-D]Thiazole-6-Carbonitrile Derivatives in Aqueous Medium - Research and Reviews. (2016, June 13). Retrieved February 6, 2026, from [Link]

• Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles - Catalysis Science & Technology (RSC Publishing). (n.d.). Retrieved February 6, 2026, from [Link]

• One-Pot Synthesis of 2-Amino-4H-Pyrans and 2-Amino-Tetrahydro-4H-Chromenes Using L-Proline - DergiPark. (n.d.). Retrieved February 6, 2026, from [Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC - NIH. (n.d.). Retrieved February 6, 2026, from [Link]

• Acid-catalyzed nitrile hydrolysis - YouTube. (2020, October 5). Retrieved February 6, 2026, from [Link]

• Protection and deprotection - WILLINGDON COLLEGE, SANGLI. (n.d.). Retrieved February 6, 2026, from [Link]

• CN1810775B - Preparation process of 4-amino-2-trifluoromethyl benzonitrile - Google Patents. (n.d.).

• What are the products formed in acidic hydrolysis of a tetrahydropyranyl ester? (2020, August 17). Retrieved February 6, 2026, from [Link]

• Solvent-free mechanochemical multicomponent preparation of 4H-pyrans catalyzed by Cu2(NH2-BDC)2(DABCO) metal-organic framework - NIH. (n.d.). Retrieved February 6, 2026, from [Link]

• Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents - PMC - NIH. (n.d.). Retrieved February 6, 2026, from [Link]

• TBS Protecting Group: TBS Protection & Deprotection – - Total Synthesis. (n.d.). Retrieved February 6, 2026, from [Link]

• Benzyl Bromide In Panoli Gujarat At Best Price - Tradeindia. (n.d.). Retrieved February 6, 2026, from [Link]

• Synthesis method for 4-methoxy-2-methyl benzyl cyanide - Eureka | Patsnap. (n.d.). Retrieved February 6, 2026, from [Link]

• Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity - ScienceScholar. (2022, May 18). Retrieved February 6, 2026, from [Link]

• The Reduction of Nitriles - Chemistry LibreTexts. (2023, January 22). Retrieved February 6, 2026, from [Link]

• Synthesis of new pyran and pyranoquinoline derivatives - Arabian Journal of Chemistry. (n.d.). Retrieved February 6, 2026, from [Link]

• A Highly Efficient and Useful Synthetic Protocol for the Cleavage of tert-Butyldimethylsilyl(TBS) Ethers Using a Catalytic Amount of Acetyl Chloride in Dry Methanol - Organic Chemistry Portal. (n.d.). Retrieved February 6, 2026, from [Link]

• Palladium on Carbon Price Trends & Suppliers - Accio. (2025, December 28). Retrieved February 6, 2026, from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 4-(Benzyloxy)butanenitrile: A Guide for Laboratory Professionals

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our dedication to safety and environmental stewardship. The responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of ethical scientific practice. This guide provides essential, in-depth procedural guidance for the proper disposal of 4-(Benzyloxy)butanenitrile, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Hazard Profile: A Precautionary Approach

Given the nitrile functional group and the benzyloxy moiety, 4-(Benzyloxy)butanenitrile should be handled as a substance with the potential for significant health and environmental hazards. Organic nitriles can be toxic if inhaled, ingested, or absorbed through the skin, and may cause irritation to the eyes and respiratory tract.[1][2] Incomplete combustion of nitrile compounds can produce highly toxic hydrogen cyanide gas.[3]

Inferred Hazard Classification:

Hazard Category	Anticipated Risk	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful	Based on data for analogous benzonitrile and other nitrile compounds.[1][2]
Skin Corrosion/Irritation	Irritant	Common characteristic of many organic nitriles.[2]
Serious Eye Damage/Irritation	Irritant	Expected based on the chemical structure and data from similar compounds.[2]
Aquatic Toxicity	Potentially Toxic	A precautionary stance due to the aromatic and nitrile groups.[4]

The Disposal Decision Workflow: A Step-by-Step Protocol

The proper disposal of 4-(Benzyloxy)butanenitrile requires a systematic approach to ensure safety and regulatory compliance. The following workflow provides a clear decision-making path for laboratory personnel.

Caption: Disposal decision workflow for 4-(Benzyloxy)butanenitrile.

Detailed Disposal Procedures

Waste Segregation and Collection

All waste streams containing 4-(Benzyloxy)butanenitrile must be considered hazardous. This includes:

• Unused or expired pure chemical.

• Reaction mixtures containing the compound.

• Solvents used to rinse glassware contaminated with the compound.

• Spill cleanup materials.

• Personal Protective Equipment (PPE) that is grossly contaminated.

These waste streams should be collected in separate, clearly labeled hazardous waste containers. Do not mix with other incompatible waste streams.

Containerization and Labeling

Container Selection:

• Use a chemically resistant container with a secure, tight-fitting lid (e.g., high-density polyethylene (HDPE) or glass).

• Ensure the container is in good condition, free from leaks or cracks.

Labeling: Proper labeling is a critical component of safe waste management. The label must be clearly legible and securely affixed to the container.

• Generator Information: Your name, department, and contact information.

• Chemical Identity: "4-(Benzyloxy)butanenitrile" and any other components in the waste mixture.

• Hazard Identification: Mark the appropriate hazard warnings (e.g., "Toxic," "Irritant").

Storage

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) or a Central Accumulation Area (CAA) that meets regulatory requirements. Key storage considerations include:

• Secondary Containment: Place the waste container in a larger, chemically resistant container or tray to contain any potential leaks.

• Segregation: Store away from incompatible materials such as strong acids, bases, and oxidizing agents to prevent violent reactions.[3]

• Ventilation: The storage area should be well-ventilated.

Final Disposal Method: Incineration

The recommended and most environmentally sound disposal method for 4-(Benzyloxy)butanenitrile is high-temperature incineration at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[5] This process ensures the complete destruction of the organic molecule, minimizing the potential for environmental contamination.

Land disposal of untreated organic chemical waste is highly regulated and generally prohibited.[6]

Emergency Procedures: Spill and Exposure Management

Spill Cleanup Protocol

In the event of a spill, prioritize the safety of all personnel.

For Small Spills (manageable by trained laboratory personnel):

• Alert Personnel: Immediately notify others in the vicinity.

• Isolate the Area: Restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated. If safe to do so, work within a chemical fume hood.

• Don PPE: At a minimum, wear a lab coat, chemical splash goggles, and two pairs of nitrile gloves.

• Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent). Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Waste: Carefully scoop the absorbent material into a designated hazardous waste container.[7]

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Label and Dispose: Seal and label the waste container and manage it as hazardous waste.

For Large Spills (or any spill you are not comfortable handling):

• Evacuate: Immediately evacuate the area.

• Isolate: Close doors to the affected area and prevent re-entry.

• Notify: Contact your institution's Environmental Health and Safety (EHS) department and/or emergency response team. Provide them with the chemical name, location, and approximate quantity of the spill.

First Aid for Exposure

In case of skin contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2]

• Seek medical attention.

In case of eye contact:

• Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2]

• Seek immediate medical attention.

In case of inhalation:

• Move the person to fresh air.[2]

• If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.

• Seek immediate medical attention.

In case of ingestion:

• Do NOT induce vomiting.

• Rinse mouth with water.

• Seek immediate medical attention.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

When handling 4-(Benzyloxy)butanenitrile, a comprehensive suite of PPE is mandatory to minimize exposure risk.

Protection Type	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and airborne particles.
Skin Protection	Nitrile gloves (double-gloving is recommended) and a flame-resistant lab coat.	Prevents skin contact with the chemical.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) may be necessary if handling outside of a fume hood or if there is a risk of aerosolization.	Prevents inhalation of the compound.

Always consult your institution's EHS department for specific PPE requirements.

Conclusion

The responsible disposal of 4-(Benzyloxy)butanenitrile is a critical aspect of laboratory safety and environmental compliance. By adhering to the principles of hazard identification, proper segregation, secure containment, and the use of a licensed hazardous waste disposal service for high-temperature incineration, we can ensure that our scientific pursuits do not come at the cost of safety or environmental integrity. Always prioritize caution, follow established protocols, and consult with your EHS department when in doubt.

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• MDPI. (2023, January 21). Sustainable Management of Nitrile Butadiene Rubber Waste Through Pyrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Degradation pathways of three benzonitrile herbicides – ioxynil, bromoxynil and dichlobenil – in pure bacterial cultures versus agricultural soil. Retrieved from [Link]

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